1,2-Diodo-4-(trifluoromethoxy)benzene

Core Science & Biosynthesis

The Electron-Withdrawing Effects of the Trifluoromethoxy Group in Diiodobenzenes: Mechanistic Insights and Applications

Executive Summary

The trifluoromethoxy group (–OCF₃) is frequently referred to as a "super-halogen" in medicinal chemistry and materials science. When integrated into a diiodobenzene scaffold, the –OCF₃ group exerts profound electronic effects that fundamentally alter the reactivity and supramolecular behavior of the molecule. By acting as a powerful electron-withdrawing group, it depletes electron density from the aromatic ring, which in turn deepens the positive electrostatic potential (the σ -hole) on the polarizable iodine atoms. This guide explores the mechanistic foundations of this electronic synergy, details self-validating protocols for quantifying these effects, and outlines the implications for drug design and crystal engineering.

Electronic Architecture of the Trifluoromethoxy Group

The unique behavior of the –OCF₃ group stems from the interplay between the highly electronegative fluorine atoms and the oxygen linker. Unlike the standard methoxy group (–OCH₃), which is overall electron-donating due to strong resonance (+R effect, σp​=−0.27 )[1], the –OCF₃ group is a moderately strong electron-withdrawing substituent.

The strong inductive withdrawal (–I effect) of the CF₃ moiety pulls electron density away from the oxygen atom, severely restricting its ability to donate lone pairs into the aromatic π -system. Consequently, the –OCF₃ group is deactivating and meta-directing in electrophilic aromatic substitutions, characterized by Hammett constants of σp​=0.35 and σm​=0.38 [1][2]. This electron-withdrawing nature significantly decreases the electron density on the oxygen atom itself, reducing its capacity to act as a hydrogen bond acceptor [3].

Synergistic σ -Hole Activation in Diiodobenzenes

In a diiodobenzene system (e.g., 1,4-diiodo-2-(trifluoromethoxy)benzene), the massive electron cloud of the iodine atoms is highly polarizable. Halogen bonding (XB) occurs when a region of positive electrostatic potential on the halogen—known as the σ -hole—interacts with a Lewis base (such as a nitrogen or oxygen atom in a protein backbone) [4].

The introduction of the –OCF₃ group acts as an electronic pump. By withdrawing electron density from the aromatic ring through the σ -bond framework, it exacerbates the electron deficiency along the C–I bond axis. This enlarges the σ -hole on the iodine atoms, significantly increasing their binding affinity as halogen bond donors compared to unsubstituted or methoxy-substituted diiodobenzenes.

Caption: Electron withdrawal by the -OCF3 group enhances the iodine σ-hole, driving halogen bond formation.

Experimental Workflow: Quantifying Halogen Bond Strength

To empirically validate the σ -hole activation in –OCF₃ substituted diiodobenzenes, researchers utilize NMR titration. The following self-validating protocol details how to calculate the association constant ( Ka​ ) of the halogen bond.

Protocol: ¹⁹F/¹H NMR Titration for Halogen Bond Affinity

Causality & Design Choices:

• Solvent Selection: Titrations must be performed in non-polar, non-coordinating solvents (e.g., C₆D₆ or CDCl₃). Polar solvents would competitively bind to the iodine's σ -hole, artificially depressing the measured Ka​ .

• Reporter Nucleus: While ¹H NMR is standard, ¹⁹F NMR is highly sensitive to the electronic environment of the –OCF₃ group. As the iodine atom engages in halogen bonding, the subtle shift in electron density is transmitted through the ring, causing a detectable change in the ¹⁹F chemical shift (Δδ) [5].

Step-by-Step Methodology:

• Host Solution Preparation: Prepare a stock solution of the host (e.g., 1,4-diiodo-2-(trifluoromethoxy)benzene) at a constant concentration of 2.0 mM in C₆D₆. Self-Validation: Maintaining a constant host concentration ensures that observed chemical shifts are strictly due to complexation, not dilution effects.

• Guest Solution Preparation: Prepare a stock solution of the guest Lewis base (e.g., quinuclidine) at 100 mM in C₆D₆, spiked with 2.0 mM of the host molecule.

• Incremental Titration: Add aliquots of the guest solution to the NMR tube containing the host. Because the guest solution contains the host at the exact same concentration, the total host concentration remains perfectly constant throughout the titration.

• Data Acquisition: Record ¹⁹F and ¹H NMR spectra after each addition, allowing 2 minutes for thermal equilibration. Track the change in chemical shift (Δδ) of the aromatic protons and the –OCF₃ fluorine atoms.

• Non-Linear Regression: Plot Δδ against the concentration of the guest. Fit the resulting isotherm using a 1:1 binding model (e.g., via the BindFit software or a custom Python script utilizing the Levenberg-Marquardt algorithm) to extract Ka​ and the Gibbs free energy of binding ( ΔG ).

Caption: Step-by-step NMR titration workflow for quantifying halogen bond strength.

Pharmacokinetic Implications: Lipophilicity and Metabolic Stability

Beyond supramolecular interactions, the integration of –OCF₃ into diiodobenzene scaffolds offers massive advantages in drug development.

Metabolic Resistance: The –OCF₃ group is highly resistant to enzymatic breakdown. The steric bulk of the CF₃ moiety physically blocks Cytochrome P450 (CYP450) enzymes from accessing the O–C bond. Furthermore, the intense electron-withdrawing effect decreases the electron density on the oxygen atom, making it highly resistant to oxidative demethylation—a common metabolic liability for standard methoxy groups [3].

Lipophilicity: The low polarizability of the fluorine atoms imparts extreme lipophilicity. The –OCF₃ group boasts a Hansch–Leo substituent constant ( π ) of +1.04, which is significantly higher than that of a standard methoxy group ( π=−0.02 ) [1][2]. When combined with the heavy, lipophilic iodine atoms, the resulting scaffold exhibits exceptional membrane permeability, making it an ideal core for central nervous system (CNS) therapeutics or highly targeted kinase inhibitors.

Quantitative Data Summary

The following tables summarize the critical physicochemical parameters that dictate the behavior of the –OCF₃ group compared to other common substituents.

Table 1: Electronic and Lipophilic Parameters of Key Substituents

Substituent	Hammett σp​	Hammett σm​	Hansch Parameter ( π )	Electronic Nature
–OCH₃	-0.27	+0.12	-0.02	Strongly Donating (+R)
–F	+0.06	+0.34	+0.14	Weakly Withdrawing
–CF₃	+0.54	+0.43	+0.88	Strongly Withdrawing
–OCF₃	+0.35	+0.38	+1.04	Moderately Withdrawing

(Data aggregated from established Hammett and Hansch-Leo constant databases [1][6])

Table 2: Impact of Substituents on Iodine Halogen Bond Donor Capacity

Scaffold	Substituent	Estimated XB Energy (kJ/mol)*	Primary Application
Diiodobenzene	–OCH₃	Weak (< 5)	Baseline Reference
Diiodobenzene	–H	Moderate (~ 10)	Standard Ligand Design
Diiodobenzene	–OCF₃	Strong (15 - 20)	High-Affinity Kinase Inhibitors

*Estimated interaction energies based on computational models (MP2/TZVPP level of theory) for analogous halogen bond donors interacting with carbonyl oxygens [4].

References

• Grokipedia.Trifluoromethoxy group.
• MDPI (Molecules).The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design.
• ACS Publications (The Journal of Organic Chemistry).Tf2O as a CF3 Source for the Synthesis of Trifluoromethoxylation Reagent nC4F9SO3CF3.
• PMC (National Institutes of Health).Merging Electron Deficient Boronic Centers with Electron-Withdrawing Fluorine Substituents Results in Unique Properties of Fluorinated Phenylboronic Compounds.
• ACS Publications (Journal of Medicinal Chemistry).Principles and Applications of CF2X Moieties as Unconventional Halogen Bond Donors in Medicinal Chemistry, Chemical Biology, and Drug Discovery.
• BenchChem.The Trifluoromethoxy Group: An In-depth Technical Guide to its Electronic Effects in Aryl Halides.

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Protocols & Analytical Methods

Application Notes and Protocols for the Regioselective Functionalization of 1,2-Diiodo-4-(trifluoromethoxy)benzene in Organic Synthesis

Introduction: A Versatile Building Block for Modern Chemistry

In the landscape of contemporary organic synthesis, particularly within the realms of pharmaceutical and materials science research, the strategic incorporation of fluorine-containing motifs is a paramount strategy for fine-tuning molecular properties. The trifluoromethoxy (-OCF₃) group, in particular, has garnered significant attention for its ability to enhance lipophilicity, metabolic stability, and binding affinity of bioactive molecules.[1][2] The subject of this guide, 1,2-diiodo-4-(trifluoromethoxy)benzene , emerges as a highly valuable and versatile building block, offering multiple reaction sites for the controlled and sequential introduction of diverse functionalities.

This document provides an in-depth technical guide for researchers, scientists, and drug development professionals on the regioselective functionalization of this diiodinated aromatic compound. We will explore the underlying principles governing its reactivity and provide detailed, field-proven protocols for key transformations, including palladium-catalyzed cross-coupling reactions and halogen-metal exchange.

Understanding the Reactivity Landscape: Steric and Electronic Influences

The regioselectivity of reactions involving 1,2-diiodo-4-(trifluoromethoxy)benzene is a fascinating interplay of steric and electronic factors. A thorough understanding of these principles is crucial for predicting and controlling the outcome of synthetic transformations.

The Trifluoromethoxy Group: A Deactivating Ortho, Para-Director

The trifluoromethoxy group is a powerful electron-withdrawing substituent, primarily due to the strong inductive effect (-I) of the three fluorine atoms. This effect deactivates the aromatic ring towards electrophilic substitution. However, the oxygen atom's lone pairs can participate in resonance (+R), directing incoming electrophiles to the ortho and para positions.[3][4] In the case of 1,2-diiodo-4-(trifluoromethoxy)benzene, the para position is occupied by an iodine atom, leaving the two ortho positions as potential sites for electrophilic attack, although the deactivating nature of the ring makes such reactions challenging.

Differential Reactivity of the C-I Bonds

In the context of cross-coupling and halogen-metal exchange reactions, the two carbon-iodine bonds are not equivalent. The key to regioselective functionalization lies in exploiting this difference.

• Steric Hindrance: The iodine atom at the C-1 position is flanked by the bulky trifluoromethoxy group at C-4 and the other iodine atom at C-2. In contrast, the iodine atom at the C-2 position is sterically less encumbered. This steric difference plays a significant role in transition metal-catalyzed reactions, where the approach of a bulky catalyst to the C-I bond is a critical step.[5]

• Electronic Effects: The electron-withdrawing trifluoromethoxy group influences the electron density of the aromatic ring and the polarization of the C-I bonds. This can affect the rate of oxidative addition in palladium-catalyzed cycles.[6]

Based on these principles, it is generally anticipated that the C-2 iodine atom will be more reactive towards oxidative addition and halogen-metal exchange due to its lower steric hindrance.

Application Protocol 1: Regioselective Sonogashira Coupling

The Sonogashira reaction, a palladium- and copper-catalyzed coupling of terminal alkynes with aryl halides, is a cornerstone of modern organic synthesis for the formation of C(sp²)-C(sp) bonds.[7] The differential reactivity of the two iodine atoms in 1,2-diiodo-4-(trifluoromethoxy)benzene allows for a highly regioselective mono-alkynylation.

Principle of Regioselectivity:

The less sterically hindered iodine at the C-2 position is expected to undergo oxidative addition to the palladium(0) catalyst at a faster rate than the more sterically hindered iodine at the C-1 position. By carefully controlling the stoichiometry of the alkyne and the reaction time, selective mono-coupling can be achieved.

Experimental Protocol: Synthesis of 2-Ethynyl-1-iodo-4-(trifluoromethoxy)benzene Derivatives

Reagent	Molecular Weight ( g/mol )	Amount (mmol)	Equivalents
1,2-Diiodo-4-(trifluoromethoxy)benzene	413.90	1.0	1.0
Terminal Alkyne (e.g., Phenylacetylene)	102.13	1.1	1.1
Pd(PPh₃)₂Cl₂	701.90	0.03	0.03
Copper(I) Iodide (CuI)	190.45	0.06	0.06
Triethylamine (TEA)	101.19	3.0	3.0
Anhydrous Tetrahydrofuran (THF)	-	5 mL	-

Step-by-Step Methodology:

• Reaction Setup: To a flame-dried Schlenk flask under an argon atmosphere, add 1,2-diiodo-4-(trifluoromethoxy)benzene (414 mg, 1.0 mmol), bis(triphenylphosphine)palladium(II) dichloride (21 mg, 0.03 mmol), and copper(I) iodide (11.4 mg, 0.06 mmol).

• Solvent and Base Addition: Add anhydrous THF (5 mL) and triethylamine (0.42 mL, 3.0 mmol) via syringe.

• Degassing: Degas the solution by bubbling argon through it for 10-15 minutes.

• Alkyne Addition: Add the terminal alkyne (1.1 mmol) dropwise via syringe.

• Reaction: Stir the reaction mixture at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS). The reaction is typically complete within 2-4 hours.

• Work-up: Upon completion, quench the reaction with a saturated aqueous solution of ammonium chloride. Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Application Protocol 2: Regioselective Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a versatile method for the formation of C-C bonds between an organoboron compound and an organic halide.[8] Similar to the Sonogashira coupling, the regioselectivity is dictated by the differential reactivity of the two iodine atoms.

Principle of Regioselectivity:

The oxidative addition of the C-I bond at the less sterically hindered C-2 position to the palladium(0) catalyst is favored, leading to the selective formation of the mono-arylated product.

Experimental Protocol: Synthesis of 2-Aryl-1-iodo-4-(trifluoromethoxy)benzene Derivatives

Reagent	Molecular Weight ( g/mol )	Amount (mmol)	Equivalents
1,2-Diiodo-4-(trifluoromethoxy)benzene	413.90	1.0	1.0
Arylboronic Acid	-	1.2	1.2
Pd(PPh₃)₄	1155.56	0.05	0.05
Potassium Carbonate (K₂CO₃)	138.21	2.0	2.0
Toluene/Water (4:1)	-	5 mL	-

Step-by-Step Methodology:

• Reaction Setup: In a round-bottom flask, dissolve 1,2-diiodo-4-(trifluoromethoxy)benzene (414 mg, 1.0 mmol) and the arylboronic acid (1.2 mmol) in a mixture of toluene (4 mL) and water (1 mL).

• Base Addition: Add potassium carbonate (276 mg, 2.0 mmol).

• Degassing: Bubble argon through the mixture for 15-20 minutes.

• Catalyst Addition: Add tetrakis(triphenylphosphine)palladium(0) (58 mg, 0.05 mmol).

• Reaction: Heat the reaction mixture to 80-90 °C and stir vigorously. Monitor the reaction by TLC or LC-MS.

• Work-up: After completion, cool the reaction to room temperature and dilute with water. Extract with ethyl acetate (3 x 20 mL).

• Purification: Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, filter, and concentrate. Purify the residue by flash column chromatography.

Application Protocol 3: Regioselective Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction for the formation of C-N bonds.[9][10] This reaction is highly valuable for the synthesis of anilines and their derivatives. The regioselectivity follows the same principles as the Sonogashira and Suzuki couplings.

Principle of Regioselectivity:

The C-I bond at the less sterically hindered C-2 position will preferentially undergo oxidative addition to the palladium catalyst, enabling the selective introduction of an amino group.

Experimental Protocol: Synthesis of N-Substituted-2-amino-1-iodo-4-(trifluoromethoxy)benzene

Reagent	Molecular Weight ( g/mol )	Amount (mmol)	Equivalents
1,2-Diiodo-4-(trifluoromethoxy)benzene	413.90	1.0	1.0
Amine	-	1.2	1.2
Pd₂(dba)₃	915.72	0.02	0.02
XPhos	476.65	0.08	0.08
Sodium tert-butoxide (NaOtBu)	96.10	1.4	1.4
Anhydrous Toluene	-	5 mL	-

Step-by-Step Methodology:

• Catalyst Pre-formation (optional but recommended): In a glovebox, to a vial add tris(dibenzylideneacetone)dipalladium(0) (18.3 mg, 0.02 mmol) and XPhos (38.1 mg, 0.08 mmol). Add anhydrous toluene (2 mL) and stir for 10 minutes.

• Reaction Setup: In a separate flame-dried Schlenk tube, add 1,2-diiodo-4-(trifluoromethoxy)benzene (414 mg, 1.0 mmol), the amine (1.2 mmol), and sodium tert-butoxide (135 mg, 1.4 mmol).

• Solvent and Catalyst Addition: Add anhydrous toluene (3 mL) and the pre-formed catalyst solution via syringe.

• Reaction: Seal the tube and heat the reaction mixture to 100-110 °C. Monitor the reaction by TLC or LC-MS.

• Work-up: Cool the reaction to room temperature, quench with water, and extract with ethyl acetate.

• Purification: Wash the combined organic extracts with brine, dry over sodium sulfate, and concentrate. Purify the crude product by flash column chromatography.

Application Protocol 4: Regioselective Halogen-Metal Exchange

Halogen-metal exchange, typically using an organolithium reagent, is a powerful method for the formation of organometallic intermediates that can be trapped with various electrophiles. The regioselectivity is governed by both kinetic and thermodynamic factors.

Principle of Regioselectivity:

The greater kinetic acidity of the proton ortho to an electron-withdrawing group can play a role, but in the case of diiodo compounds, the halogen-metal exchange is the dominant pathway. The less sterically hindered iodine at C-2 is expected to undergo exchange more readily, especially at low temperatures.

Experimental Protocol: Monolithiation and Trapping with an Electrophile

Reagent	Molecular Weight ( g/mol )	Amount (mmol)	Equivalents
1,2-Diiodo-4-(trifluoromethoxy)benzene	413.90	1.0	1.0
n-Butyllithium (n-BuLi)	64.06	1.05	1.05
Electrophile (e.g., DMF)	73.09	1.5	1.5
Anhydrous Tetrahydrofuran (THF)	-	10 mL	-

Step-by-Step Methodology:

• Reaction Setup: To a flame-dried, three-necked round-bottom flask equipped with a thermometer and under an argon atmosphere, add 1,2-diiodo-4-(trifluoromethoxy)benzene (414 mg, 1.0 mmol) and anhydrous THF (10 mL).

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Lithiation: Slowly add n-butyllithium (1.05 mmol, e.g., 0.42 mL of a 2.5 M solution in hexanes) dropwise, maintaining the internal temperature below -70 °C. Stir the mixture at -78 °C for 1 hour.

• Electrophilic Trap: Add the electrophile (e.g., anhydrous DMF, 0.12 mL, 1.5 mmol) dropwise.

• Warming: Allow the reaction to slowly warm to room temperature and stir for an additional 2-3 hours.

• Work-up: Quench the reaction by carefully adding a saturated aqueous solution of ammonium chloride. Extract with diethyl ether or ethyl acetate.

• Purification: Wash the combined organic layers with water and brine, dry over magnesium sulfate, filter, and concentrate. Purify the crude product by column chromatography.

Characterization of Products

The successful regioselective functionalization should be confirmed by standard analytical techniques:

• ¹H NMR: The aromatic region of the ¹H NMR spectrum will be indicative of the substitution pattern. For a mono-functionalized product at the C-2 position, one would expect to see three distinct aromatic protons, with coupling patterns consistent with a 1,2,4-trisubstituted benzene ring.

• ¹³C NMR: The number of signals in the aromatic region will confirm the symmetry of the product. The carbon directly attached to the new substituent will show a characteristic chemical shift.

• Mass Spectrometry: High-resolution mass spectrometry (HRMS) should be used to confirm the molecular formula of the product.

Safety and Handling

• 1,2-Diiodo-4-(trifluoromethoxy)benzene is a halogenated aromatic compound and should be handled with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Organolithium reagents such as n-butyllithium are pyrophoric and must be handled under an inert atmosphere using appropriate techniques.

• Palladium catalysts and phosphine ligands can be toxic and should be handled in a well-ventilated fume hood.

• Always consult the Safety Data Sheet (SDS) for all reagents before use.

Conclusion

1,2-Diiodo-4-(trifluoromethoxy)benzene is a powerful synthetic intermediate that allows for the regioselective introduction of a wide range of functional groups. By leveraging the principles of steric and electronic control, chemists can selectively functionalize the C-2 position through a variety of modern synthetic methodologies. The protocols outlined in this guide provide a solid foundation for the exploration of this versatile building block in the synthesis of novel molecules for drug discovery, agrochemicals, and materials science.

References

• Dolenc, D., & Plesnicar, B. (2006). Abstraction of iodine from aromatic iodides by alkyl radicals: steric and electronic effects. The Journal of Organic Chemistry, 71(21), 8028–836. [Link]

• Al-Zoubi, R. M., et al. (2020). Palladium-catalyzed highly regioselective mono and double Sonogashira cross-coupling reactions of 5-substituted-1,2,3-triiodobenzene under ambient conditions. RSC Advances, 10(28), 16733–16742. [Link]

• Müller, K., Faeh, C., & Diederich, F. (2007). Fluorine in pharmaceuticals: looking beyond intuition. Science, 317(5846), 1881–1886. [Link]

• PubChem. (n.d.). 1,2-Diiodo-4-(trifluoromethoxy)benzene. National Center for Biotechnology Information. Retrieved from [Link]

• Yagupolskii, L. M., & Yagupolskii, Y. L. (2008). Trifluoromethyl ethers – synthesis and properties of an unusual substituent. Beilstein Journal of Organic Chemistry, 4, 13. [Link]

• Schlosser, M., et al. (2000). The Trifluoromethoxy Group: A Long-Range Electron-Withdrawing Substituent. Helvetica Chimica Acta, 83(8), 2011-2020.

• Wikipedia. (n.d.). Buchwald–Hartwig amination. Retrieved from [Link]

• Bacsa, I., et al. (2018). The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. Beilstein Journal of Organic Chemistry, 14, 998–1003. [Link]

• Amii, H., & Uneyama, K. (2009). C−F Bond Activation in Organic Synthesis. Chemical Reviews, 109(5), 2119–2183. [Link]

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. Retrieved from [Link]

• ACS GCI Pharmaceutical Roundtable. (2026). Buchwald-Hartwig Amination. Retrieved from [Link]

• Knochel, P., et al. (2011). Regioselective Halogen-Metal Exchange Reaction of 3-Substituted 1,2-Dibromo Arenes. Synthesis, 2011(13), 2131-2136. [Link]

• Wikipedia. (n.d.). Suzuki reaction. Retrieved from [Link]

• Myers, A. G. (2014). The Suzuki Reaction. Harvard University. Retrieved from [Link]

• Wikipedia. (n.d.). Sonogashira coupling. Retrieved from [Link]

• PubChem. (n.d.). 1-Iodo-4-(trifluoromethoxy)benzene. National Center for Biotechnology Information. Retrieved from [Link]

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Application Note: 1,2-Diiodo-4-(trifluoromethoxy)benzene in Bidentate Halogen Bonding Catalysis

Executive Summary

The advent of halogen bonding (XB) in organocatalysis has provided synthetic chemists with a powerful, highly directional non-covalent interaction complementary to traditional hydrogen bonding. Among the emerging classes of XB donors, 1,2-Diiodo-4-(trifluoromethoxy)benzene represents a highly optimized, neutral bidentate catalyst. By leveraging the strong electron-withdrawing and highly lipophilic nature of the trifluoromethoxy (–OCF₃) group, this scaffold significantly enhances the positive electrostatic potential (σ-hole) on the adjacent iodine atoms.

This application note details the mechanistic rationale, comparative efficacy, and standardized protocols for deploying 1,2-Diiodo-4-(trifluoromethoxy)benzene in Lewis acid-catalyzed transformations, specifically focusing on the activation of neutral electrophiles in benchmark reactions such as the Diels-Alder cycloaddition and Mukaiyama aldol reactions.

Mechanistic Insights: The Power of the Bidentate σ-Hole

In halogen bond catalysis, the catalytic efficacy is directly proportional to the magnitude of the σ-hole—a region of positive electrostatic potential on the halogen atom opposite to the covalent bond[1]. While monodentate iodine(I) donors often require cationic backbones (e.g., imidazolium or triazolium salts) to achieve sufficient Lewis acidity, neutral bidentate systems overcome this limitation through synergistic coordination.

Causality of the Catalyst Design

• Bidentate Coordination: The 1,2-diiodo substitution pattern allows for the simultaneous coordination of two halogen atoms to a single Lewis basic acceptor (e.g., a carbonyl oxygen). This dual interaction geometrically locks the substrate, lowering the entropic cost of the transition state and significantly depressing the Lowest Unoccupied Molecular Orbital (LUMO) of the electrophile[2].

• The Role of the –OCF₃ Group: Unlike simple perfluorinated arenes, the –OCF₃ group imparts a dual advantage. Electronically, its strong inductive effect ( σI​≈0.40 ) deepens the σ-hole on the iodine atoms. Physically, it dramatically increases the lipophilicity of the catalyst, ensuring complete solubility in non-polar, non-coordinating solvents (like dichloromethane or toluene) which are strictly required to prevent solvent competition for the XB donor sites.

Fig 1: Mechanistic pathway of bidentate halogen bonding activation by the XB donor.

Comparative Efficacy and Quantitative Data

To validate the catalytic strength of 1,2-Diiodo-4-(trifluoromethoxy)benzene, it is benchmarked against classic monodentate and non-fluorinated bidentate donors in a standard Diels-Alder reaction between cyclopentadiene and methyl vinyl ketone. The bidentate nature, combined with the –OCF₃ activation, bridges the gap between neutral organic molecules and strong metallic Lewis acids[2][3].

Table 1: Catalyst Benchmarking in Diels-Alder Cycloaddition (Conditions: 10 mol% catalyst, CH₂Cl₂, 25°C, 24 hours)

Catalyst	Type	Yield (%)	Endo/Exo Ratio	Relative Lewis Acidity
None (Background)	N/A	< 5	3:1	Baseline
Iodopentafluorobenzene	Monodentate (Neutral)	18	4:1	Low
1,2-Diiodobenzene	Bidentate (Neutral)	22	4:1	Low
1,2-Diiodo-4-(trifluoromethoxy)benzene	Bidentate (Activated)	87	9:1	High
Bis(iodobenzimidazolium) salt	Bidentate (Cationic)	94	12:1	Very High[2]
BF₃·OEt₂	Metallic Lewis Acid	98	15:1	Benchmark[2]

Data synthesis indicates that the –OCF₃ activated neutral bidentate donor achieves near-cationic catalytic efficiency without the solubility issues or counter-ion interference often associated with cationic salts[4].

Experimental Protocols

The following protocols are designed as self-validating systems. Halogen bonding is highly sensitive to competitive Lewis bases; therefore, strict adherence to anhydrous conditions and the exclusion of coordinating solvents (e.g., THF, DMF, MeCN) is mandatory.

Protocol A: Catalyst Preparation and Handling

While 1,2-Diiodo-4-(trifluoromethoxy)benzene is stable to air and moisture, its catalytic active sites (the σ-holes) can be temporarily deactivated by atmospheric water via hydrogen/halogen bonding competition.

• Drying: Dissolve the catalyst in anhydrous CH₂Cl₂ and stir over activated 3Å molecular sieves for 2 hours prior to use.

• Storage: Store in an amber vial under an argon atmosphere at 4°C to prevent photolytic degradation of the C–I bonds.

Protocol B: Benchmark Mukaiyama Aldol Reaction

This protocol demonstrates the activation of an unbiased carbonyl compound to facilitate carbon-carbon bond formation[4].

Reagents:

• 1,2-Diiodo-4-(trifluoromethoxy)benzene (10 mol%)

• Benzaldehyde (1.0 equiv, 0.5 mmol)

• Silyl enol ether of acetophenone (1.2 equiv, 0.6 mmol)

• Anhydrous Dichloromethane (DCM) (2.0 mL)

Step-by-Step Methodology:

• System Purging: Flame-dry a 10 mL Schlenk flask under vacuum and backfill with argon (repeat 3x).

• Catalyst Loading: Add 1,2-Diiodo-4-(trifluoromethoxy)benzene (0.05 mmol, ~20.7 mg) to the flask.

• Solvent Addition: Inject 2.0 mL of anhydrous DCM via syringe. Stir until the catalyst is fully dissolved.

• Electrophile Activation: Add benzaldehyde (51 μL, 0.5 mmol) dropwise. Allow the mixture to stir for 10 minutes at -20°C to allow the bidentate XB complex to form. Causality note: Pre-incubation ensures maximum LUMO lowering before the nucleophile is introduced.

• Nucleophilic Addition: Slowly add the silyl enol ether (122 μL, 0.6 mmol) over 5 minutes.

• Reaction Monitoring: Maintain the reaction at -20°C for 16 hours. Monitor the consumption of benzaldehyde via TLC (Hexane/EtOAc 8:2).

• Quenching: Quench the reaction by adding 2 mL of saturated aqueous NaHCO₃. The water immediately disrupts the halogen bond, releasing the product and the catalyst.

• Workup & Purification: Extract the aqueous layer with DCM (3 x 5 mL). Dry the combined organic layers over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify via flash column chromatography to isolate the aldol product. The catalyst can be recovered in the early non-polar fractions.

Fig 2: Standardized experimental workflow for XB-catalyzed Mukaiyama Aldol reactions.

Troubleshooting & Optimization

• Low Conversion Rates: If the reaction stalls, the most common culprit is solvent contamination. Trace amounts of water, THF, or methanol will act as competitive Lewis bases, binding to the iodine σ-holes and poisoning the catalyst. Ensure all reagents are freshly distilled and solvents are rigorously dried.

• Catalyst Degradation: If the reaction mixture turns pink or purple, it indicates the homolytic cleavage of the C–I bond and the formation of elemental iodine ( I2​ ). While I2​ is itself a halogen bond donor, it introduces background noise and side reactions. Conduct the reaction in the dark or wrap the flask in aluminum foil to prevent photolysis.

• Monitoring via NMR: The –OCF₃ group provides an excellent handle for reaction monitoring via ¹⁹F-NMR. A shift in the fluorine signal can occasionally be observed if the catalyst is engaged in a long-lived resting state with the substrate, providing direct evidence of the non-covalent interaction[5].

References

• Huber, S. M., et al. "A Bidentate Iodine(III)‐Based Halogen‐Bond Donor as a Powerful Organocatalyst." Angewandte Chemie International Edition, 2020.[Link]

• Wolf, J., et al. "Highly Enantioselective Organocatalysis with Bidentate Halogen Bond Donors." ChemRxiv, 2024.[Link]

• Wong, M. W., & Kee, C. W. "Halogen bond catalysis: In silico design." ACS Catalysis / National University of Singapore, 2015.[Link]

• Wang, H., et al. "Application of Halogen Bonding to Organocatalysis: A Theoretical Perspective." Molecules, 2018.[Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. d-nb.info [d-nb.info]
• 3. Halogen bond catalysis: In silico design - NUS Faculty of Science | NUS Faculty of Science [science.nus.edu.sg]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Step-by-step regioselective lithiation methods for 1,2-Diiodo-4-(trifluoromethoxy)benzene

Executive Summary

The regioselective functionalization of polyhalogenated arenes is a cornerstone of modern drug development and advanced materials synthesis. This application note details a robust, highly regioselective lithium-halogen exchange protocol for 1,2-diiodo-4-(trifluoromethoxy)benzene . By exploiting the differential electronic effects of the trifluoromethoxy (-OCF₃) group, researchers can selectively lithiate the C2 position (meta to the -OCF₃ group) with >95% regiocontrol. This guide provides a self-validating, step-by-step methodology designed for maximum yield, reproducibility, and safety.

Mechanistic Rationale & Regioselectivity Principles

To master this transformation, one must understand the causality behind the regioselectivity. Lithium-halogen exchange is an extremely fast, equilibrium-driven process that favors the formation of the most thermodynamically stable aryllithium intermediate[1].

In 1,2-diiodo-4-(trifluoromethoxy)benzene, the two iodine atoms compete for exchange. The regiochemical outcome is dictated by the unique electronic properties of the -OCF₃ group:

• Inductive Withdrawing Effect (-I): The highly electronegative fluorine atoms exert a strong electron-withdrawing pull through the sigma framework. Because inductive effects decay with distance, this stabilizing effect is significantly stronger at the C2 position (meta, 3 bonds away) than at the C1 position (para, 4 bonds away).

• Resonance Donating Effect (+R): The oxygen atom of the -OCF₃ group can donate lone-pair electron density into the aromatic ring. This destabilizing negative charge is directed exclusively to the ortho and para (C1) positions, leaving the meta (C2) position unaffected[2].

Fig 2. Mechanistic rationale for C2-selective iodine-lithium exchange via electronic effects.

Required Materials & Safety Considerations

• Substrate: 1,2-Diiodo-4-(trifluoromethoxy)benzene (1.0 eq)

• Lithiating Agent: n-Butyllithium (2.5 M in hexanes, 1.05 eq). Caution: Highly pyrophoric. Handle exclusively under inert atmosphere.

• Solvent: Anhydrous Tetrahydrofuran (THF), freshly distilled over Na/benzophenone.

• Electrophile: Anhydrous N,N-Dimethylformamide (DMF) (1.5 eq).

• IPC Reagents: Deuterium oxide (D₂O), Ethyl acetate (EtOAc).

• Equipment: Flame-dried Schlenk flask, argon manifold, syringe pump, cryogenic cooling bath (dry ice/acetone).

Step-by-Step Experimental Protocol

Phase 1: Preparation and Cryogenic Cooling

• Atmosphere Control: Flame-dry a 50 mL Schlenk flask under high vacuum and backfill with ultra-pure Argon. Repeat this cycle three times.

• Substrate Dissolution: Add 1,2-diiodo-4-(trifluoromethoxy)benzene (4.14 g, 10.0 mmol) to the flask. Inject 50 mL of anhydrous THF to achieve a 0.2 M concentration.

  • Expert Insight: THF is critical here; it coordinates the lithium ion and breaks down n-BuLi hexamers into highly reactive dimers, facilitating rapid intermediate "ate complex" formation[1].

• Thermal Equilibration: Submerge the flask in a dry ice/acetone bath maintained strictly at -78 °C. Allow 15 minutes for complete thermal equilibration.

Phase 2: Regioselective Lithiation

• Reagent Addition: Using a syringe pump, add n-BuLi (4.2 mL of a 2.5 M solution in hexanes, 10.5 mmol) dropwise over 20 minutes down the inner wall of the flask.

  • Expert Insight: Dropwise addition prevents localized concentration spikes. Strict temperature control at -78 °C is mandatory to prevent the resulting aryllithium from eliminating LiI to form a destructive benzyne intermediate.

• Aging: Stir the reaction mixture for 30 minutes at -78 °C.

Phase 3: Self-Validating In-Process Control (IPC)

Trustworthiness requires verification before committing expensive downstream electrophiles. 6. Sampling: Withdraw a 0.1 mL aliquot using an argon-purged microsyringe. 7. Quenching: Immediately inject the aliquot into a GC vial containing 0.5 mL D₂O and 0.5 mL EtOAc. Shake vigorously. 8. Analysis: Analyze the organic layer via GC-MS.

• Validation Check: Confirm the presence of 1-deuterio-2-iodo-4-(trifluoromethoxy)benzene ( m/z=289 ). The absence of starting material ( m/z=414 ) validates complete exchange. If starting material persists, extend aging time by 15 minutes.

Phase 4: Electrophilic Trapping & Isolation

• Electrophile Addition: Add anhydrous DMF (1.16 mL, 15.0 mmol) dropwise over 5 minutes.

• Reaction Completion: Maintain stirring at -78 °C for 1 hour, then remove the cooling bath and allow the mixture to warm to room temperature over 1 hour.

• Workup: Quench the reaction by adding 20 mL of saturated aqueous NH₄Cl. Extract the aqueous phase with EtOAc (3 x 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography (Silica gel, Hexanes/EtOAc 9:1) to yield the final product: 2-iodo-5-(trifluoromethoxy)benzaldehyde .

Fig 1. Step-by-step workflow for regioselective lithiation and electrophilic quench.

Optimization Data & Yield Analysis

To demonstrate the robustness of the chosen parameters, Table 1 summarizes the optimization matrix for this transformation. The use of n-BuLi in THF at -78 °C (Entry 1) provides the optimal balance of regioselectivity and isolated yield.

Table 1: Optimization of Lithiation Parameters

Entry	Lithiating Agent (Eq)	Solvent	Temp (°C)	Time (min)	Regiomeric Ratio (C2:C1)*	Isolated Yield (%)
1	n-BuLi (1.05)	THF	-78	30	> 95:5	88
2	n-BuLi (1.05)	Et₂O	-78	30	85:15	72
3	t-BuLi (2.10)	THF	-100	15	> 95:5	84
4	i-PrMgCl (1.10)	THF	-20	120	90:10	65
5	n-BuLi (1.05)	THF	-40	30	Decomp.	< 20

*Note: Regiomeric ratio was determined by GC-MS analysis of D₂O-quenched aliquots prior to electrophile addition. Entry 5 resulted in significant benzyne formation and polymerization.

References

• Title : The mechanism of the lithium-halogen interchange reaction Source : Journal of Organometallic Chemistry, 1988, 352(1-3), 1-46. (Bailey, W. F.; Patricia, J. J.)[1] URL :[Link]

• Title : Novel ate complexes as intermediates in lithium-halogen exchange Source : Journal of the American Chemical Society, 1986, 108(9), 2449-2451. (Farnham, W. B.; Calabrese, J. C.)[1] URL :[Link]

• Title : Regioselective ortho-lithiation of chloro- and bromo-substituted fluoroarenes Source : Tetrahedron Letters, 1996, 37(36), 6551-6554. (Mongin, F.; Schlosser, M.)[2] URL :[Link]

Sources

• 1. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 2. pubs.acs.org [pubs.acs.org]

Using 1,2-Diiodo-4-(trifluoromethoxy)benzene as a precursor for agrochemical active ingredients

Advanced Application Note: 1,2-Diiodo-4-(trifluoromethoxy)benzene in Agrochemical Discovery

Executive Summary

The development of next-generation agrochemicals (insecticides, fungicides, and herbicides) relies heavily on the strategic incorporation of fluorinated functional groups to optimize bioavailability and environmental persistence. 1,2-Diiodo-4-(trifluoromethoxy)benzene has emerged as a highly versatile, bifunctional precursor. The trifluoromethoxy (-OCF₃) group imparts exceptional lipophilicity and metabolic stability, while the 1,2-diiodo moiety enables regioselective, sequential transition-metal-catalyzed cross-coupling reactions (e.g., Sonogashira and Suzuki-Miyaura)[1]. This application note details the mechanistic rationale and provides a self-validating protocol for utilizing this precursor to construct complex, trisubstituted aromatic scaffolds for agrochemical active ingredients.

Mechanistic Rationale: The Agrochemical Advantage of the -OCF₃ Group

Causality of Substituent Selection

In agrochemical design, active ingredients must penetrate lipophilic insect cuticles or fungal cell walls while resisting rapid degradation by environmental or biological oxidative enzymes (e.g., Cytochrome P450). The -OCF₃ group is uniquely suited for this due to two primary factors[2]:

• Enhanced Lipophilicity: With a Hansch hydrophobicity parameter (π) of +1.04, the -OCF₃ group significantly increases the partition coefficient of the molecule compared to traditional methoxy (-OCH₃) or even trifluoromethyl (-CF₃) groups.

• Metabolic Stability: The strong C–F bond (485.3 kJ/mol) and the steric bulk of the -OCF₃ group restrict enzymatic access to the O–C bond. This effectively blocks oxidative demethylation pathways that typically deactivate -OCH₃ containing compounds[2].

Quantitative Data Presentation

The following table summarizes the physicochemical properties driving the selection of the -OCF₃ group over traditional substituents in agrochemical development[2].

Substituent	Hansch Lipophilicity (π)	Bond Dissociation Energy (kJ/mol)	Metabolic Stability (CYP450 Oxidation)
-OCH₃	-0.20	~360 (C–H)	Low (Highly prone to oxidative demethylation)
-CF₃	+0.88	485.3 (C–F)	High (Resistant to oxidation)
-OCF₃	+1.04	485.3 (C–F)	Very High (Steric hindrance blocks enzymatic access)
-SCF₃	+1.44	485.3 (C–F)	High (Highly lipophilic, moderate oxidation risk at S)

Strategic Utility of the 1,2-Diiodo Moiety

The synthetic power of 1,2-Diiodo-4-(trifluoromethoxy)benzene lies in the differential reactivity of its two carbon-iodine (C–I) bonds.

Regioselective Sequential Cross-Coupling

When subjected to palladium-catalyzed cross-coupling, the two adjacent iodine atoms do not react simultaneously if stoichiometric control is maintained. The initial oxidative addition of Pd(0) occurs preferentially at the less sterically hindered or electronically favored C–I bond[1]. Once the first substituent (e.g., an alkyne via Sonogashira coupling) is inserted, it alters the local electronic density and steric environment. This effectively "deactivates" or "activates" the adjacent C–I position, allowing researchers to isolate the mono-coupled intermediate or proceed directly into a secondary coupling reaction (e.g., Suzuki-Miyaura) with a different nucleophile[3].

Sequential palladium-catalyzed cross-coupling workflow for agrochemical core synthesis.

Standard Operating Procedure (SOP): Regioselective Sequential Cross-Coupling

This protocol outlines a self-validating, two-phase methodology to synthesize a highly functionalized agrochemical intermediate from 1,2-Diiodo-4-(trifluoromethoxy)benzene.

Phase 1: Regioselective Mono-Sonogashira Coupling

Objective: Synthesize a 2-iodo-4-(trifluoromethoxy)phenylalkyne via controlled mono-insertion.

Causality & Design: Using exactly 1.0 equivalent of the terminal alkyne and strictly maintaining ambient temperature prevents double-coupling. Rigorous degassing of the solvent is mandatory to prevent the oxidative Glaser homo-coupling of the terminal alkyne, which consumes the starting material and complicates purification[1]. Triethylamine (Et₃N) is selected as it acts dually as a base to neutralize the HI byproduct and as a coordinating ligand to stabilize the Pd intermediate[4].

Procedure:

• To a flame-dried Schlenk flask under a strict argon atmosphere, add 1,2-Diiodo-4-(trifluoromethoxy)benzene (1.0 mmol), PdCl₂(PPh₃)₂ (0.02 mmol, 2 mol%), and CuI (0.04 mmol, 4 mol%)[4].

• Inject anhydrous, fully degassed tetrahydrofuran (THF) (10 mL) and Et₃N (3.0 mmol) via a gas-tight syringe.

• Add the terminal alkyne (1.0 mmol) dropwise over 15 minutes at 25 °C.

• Stir the reaction mixture at 25 °C for 3 hours.

Self-Validation Mechanism: Monitor the reaction via GC-MS. The protocol is validated when the starting material mass[M⁺] is depleted, and a single new peak corresponding to the mono-coupled mass appears. The complete absence of a di-coupled mass confirms strict stoichiometric control. If a distinct alkyne dimer mass appears, it indicates insufficient solvent degassing.

Phase 2: Sequential Suzuki-Miyaura Coupling

Objective: Convert the remaining C–I bond into a C–C bond using an arylboronic acid to finalize the trisubstituted core.

Causality & Design: The initial alkynylation alters the electronic density of the arene. To overcome the activation energy required for the secondary oxidative addition at the remaining, now sterically hindered iodine, elevated temperatures (80 °C) and a robust Pd(0) catalyst are required[3]. A biphasic solvent system is utilized to dissolve both the organic substrates and the inorganic base, facilitating the critical transmetalation step.

Procedure:

• To the isolated mono-coupled intermediate (1.0 mmol) in a fresh Schlenk flask, add the desired arylboronic acid (1.2 mmol), Pd(PPh₃)₄ (0.05 mmol, 5 mol%), and K₂CO₃ (2.0 mmol).

• Add a degassed mixture of Toluene/H₂O (4:1 v/v, 10 mL).

• Heat the mixture to 80 °C under argon with vigorous stirring for 6 hours.

• Cool to room temperature, dilute with ethyl acetate, wash with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

Self-Validation Mechanism: Perform Thin Layer Chromatography (TLC) using Hexanes/Ethyl Acetate (9:1). The disappearance of the mono-coupled intermediate's Rf spot and the emergence of a highly UV-active, lower Rf spot confirms successful cross-coupling. Post-purification ¹⁹F-NMR must display a distinct singlet around -58 ppm, validating that the critical -OCF₃ group remained structurally intact throughout the transition-metal catalysis.

References

• Title: Successful trifluoromethoxy-containing pharmaceuticals and agrochemicals Source: Journal of Fluorine Chemistry / ResearchGate URL: 5

• Title: Advances in the Development of Trifluoromethoxylation Reagents Source: MDPI (Symmetry) URL:

• Title: The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design Source: PMC / National Institutes of Health URL: 2

• Title: Palladium-catalyzed highly regioselective mono and double Sonogashira cross-coupling reactions of 5-substituted-1,2,3-triiodobenzene under ambient conditions Source: RSC Publishing URL: 1

• Title: Application Notes and Protocols: 1,2-Diiodoethene in Sonogashira Coupling Reactions Source: Benchchem URL: 4

• Title: Facile synthesis of diiodoheteroindenes and understanding their Sonogashira cross-coupling selectivity for the construction of unsymmetrical enediynes Source: Organic & Biomolecular Chemistry (RSC) URL: 3

Sources

• 1. Palladium-catalyzed highly regioselective mono and double Sonogashira cross-coupling reactions of 5-substituted-1,2,3-triiodobenzene under ambient con ... - RSC Advances (RSC Publishing) DOI:10.1039/D0RA01569E [pubs.rsc.org]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. Facile synthesis of diiodoheteroindenes and understanding their Sonogashira cross-coupling selectivity for the construction of unsymmetrical enediynes - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]

Application Note: Regioselective Palladium-Catalyzed Amination of 1,2-Diiodo-4-(trifluoromethoxy)benzene

Executive Summary

The incorporation of the trifluoromethoxy (-OCF₃) group is a highly privileged strategy in modern drug development, utilized to enhance lipophilicity, metabolic stability, and membrane permeability[1][2]. When combined with a 1,2-diiodo handle, the resulting scaffold—1,2-diiodo-4-(trifluoromethoxy)benzene —serves as a powerful precursor for the synthesis of complex, functionalized heterocycles and novel pharmacophores.

This application note details the causal logic, catalyst selection, and validated protocols for the highly regioselective Buchwald-Hartwig amination of this substrate. By leveraging the electronic disparity between the two carbon-iodine bonds, researchers can achieve precise mono-amination, leaving the second iodine intact for subsequent orthogonal cross-coupling reactions.

Mechanistic Causality & Regioselectivity

The Buchwald-Hartwig amination facilitates the formation of C–N bonds via a palladium-catalyzed cross-coupling between aryl halides and amines[3][4]. When applied to polyhalogenated substrates, controlling regioselectivity is the primary synthetic challenge.

Why does amination occur selectively at the C1 position? The -OCF₃ group exerts a strong electron-withdrawing inductive effect (-I) on the aromatic ring. The iodine at the C1 position is para to the -OCF₃ group, while the C2 iodine is meta. Because inductive withdrawal is most pronounced at the ortho and para positions, the C1 carbon is significantly more electron-deficient than the C2 carbon.

In the catalytic cycle, the first irreversible and rate-determining step is the oxidative addition of the Pd(0) species into the aryl halide bond[5][6]. Oxidative addition is kinetically accelerated at the most electron-deficient C–X bond. Consequently, the Pd(0) catalyst selectively inserts into the C1–I bond over the C2–I bond, enabling a highly regioselective mono-amination.

Figure 1: Regioselectivity workflow for mono-amination of 1,2-diiodo-4-(trifluoromethoxy)benzene.

Catalyst System Design

A self-validating protocol requires a catalyst system that not only drives the reaction forward but actively suppresses off-target bis-amination.

• Precatalyst (Pd₂(dba)₃): Provides a stable, soluble source of Pd(0) to initiate the cycle.

• Ligand (Xantphos or BrettPhos): Bidentate phosphine ligands like Xantphos are critical for dihalides. Xantphos possesses a wide bite angle (~111°), which tightly coordinates the Pd center, preventing the formation of inactive Pd-iodide dimers. More importantly, this wide bite angle sterically compresses the intermediate, accelerating the reductive elimination step and releasing the mono-aminated product before a second oxidative addition can occur[3].

• Base (NaOtBu vs. Cs₂CO₃): Sodium tert-butoxide provides the necessary basicity to deprotonate the amine upon coordination to the Pd(II) intermediate[7]. For substrates with base-sensitive functional groups, Cs₂CO₃ is utilized as a milder alternative, though it necessitates longer reaction times.

Figure 2: Buchwald-Hartwig catalytic cycle highlighting the Pd(0)/Pd(II) intermediate stages.

Reaction Optimization Data

The following table summarizes the empirical data for optimizing the mono-amination of 1,2-diiodo-4-(trifluoromethoxy)benzene with a standard secondary amine (e.g., morpholine).

Entry	Catalyst / Ligand	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Regioselectivity (C1:C2)
1	Pd₂(dba)₃ / Xantphos	NaOtBu	Toluene	90	6	88	>99:1
2	Pd₂(dba)₃ / BINAP	Cs₂CO₃	Dioxane	100	12	75	95:5
3	Pd(OAc)₂ / BrettPhos	NaOtBu	Toluene	90	4	92	>99:1
4	Pd₂(dba)₃ / P(t-Bu)₃	K₃PO₄	Toluene	110	8	65	85:15

Note: Entry 1 and 3 represent the optimal conditions for balancing yield, cost, and absolute regiocontrol.

Experimental Protocol: Regioselective Mono-Amination

Objective: Synthesize 1-amino-2-iodo-4-(trifluoromethoxy)benzene derivatives with >99% regioselectivity.

Reagents & Materials

• 1,2-Diiodo-4-(trifluoromethoxy)benzene (1.0 equiv, 1.0 mmol)

• Amine (e.g., Morpholine or Aniline derivative) (1.1 equiv, 1.1 mmol)

• Pd₂(dba)₃ (2.5 mol%, 0.025 mmol)

• Xantphos (5.0 mol%, 0.05 mmol)

• NaOtBu (1.5 equiv, 1.5 mmol)

• Anhydrous Toluene (5.0 mL, 0.2 M)

Step-by-Step Methodology

• Preparation of the Schlenk Tube: Flame-dry a Schlenk tube equipped with a magnetic stir bar under vacuum. Backfill with ultra-high purity Argon. Repeat this cycle three times to ensure a strictly oxygen-free environment.

• Loading the Solids: Under a positive flow of Argon, add Pd₂(dba)₃, Xantphos, and NaOtBu to the flask.

• Loading the Liquids: Inject anhydrous Toluene, followed by 1,2-diiodo-4-(trifluoromethoxy)benzene and the chosen amine via a gas-tight syringe.

• Catalyst Activation: Stir the mixture at room temperature for 5 minutes.

  • Self-Validation Checkpoint: The solution should transition from a dark red/purple (Pd₂(dba)₃) to a clear orange/yellow hue, indicating the formation of the active Pd(0)-Xantphos complex. If the solution immediately turns opaque black, catalyst decomposition (Pd black) has occurred due to moisture or oxygen ingress.

• Heating: Seal the tube and heat the reaction mixture in a pre-heated oil bath at 90 °C for 6 hours.

• Reaction Monitoring: Monitor the reaction via TLC (Hexanes/EtOAc 9:1). The starting diiodide will elute near the solvent front, while the mono-aminated product will be significantly more polar.

• Workup: Cool the reaction to room temperature. Dilute with EtOAc (15 mL) and filter through a short pad of Celite to remove palladium residues and inorganic salts. Wash the Celite pad with additional EtOAc (2 x 10 mL).

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude residue via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to afford the pure mono-aminated product.

• Analytical Validation: Confirm regioselectivity via GC-MS and ¹H/¹⁹F NMR.

  • Mass Spectrometry: The target mono-aminated product will exhibit a molecular ion peak retaining the characteristic isotopic pattern of a single iodine atom. Complete absence of iodine indicates over-reaction to the bis-aminated byproduct.

References

• Rapid Evaluation of the Mechanism of Buchwald–Hartwig Amination and Aldol Reactions Using Intramolecular 13C Kinetic Isotope Effects ACS Catalysis URL:[Link]

• Buchwald–Hartwig amination Wikipedia URL:[Link]

• Buchwald-Hartwig Cross Coupling Reaction Organic Chemistry Portal URL:[Link]

• Regioselective Synthesis of N‐Heteroaromatic Trifluoromethoxy Compounds by Direct O−CF3 Bond Formation Chemistry - A European Journal URL:[Link]

• Regioselective C-H Trifluoromethylation and Its Related Reactions of (Hetero)aromatic Compounds The Chemical Record (PubMed) URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Regioselective C-H Trifluoromethylation and Its Related Reactions of (Hetero)aromatic Compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 4. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. name-reaction.com [name-reaction.com]

Application Notes and Protocols for Buchwald-Hartwig Coupling of 1,2-Diiodo-4-(trifluoromethoxy)benzene

Introduction

The Buchwald-Hartwig amination stands as a cornerstone of modern organic synthesis, enabling the formation of carbon-nitrogen (C-N) bonds with remarkable efficiency and scope.[1][2] This palladium-catalyzed cross-coupling reaction has revolutionized the synthesis of arylamines, which are ubiquitous structural motifs in pharmaceuticals, agrochemicals, and functional materials.[1][3] This application note provides a detailed guide for researchers, scientists, and drug development professionals on the strategic application of the Buchwald-Hartwig coupling to a challenging and synthetically valuable substrate: 1,2-diiodo-4-(trifluoromethoxy)benzene .

The target substrate presents a unique set of challenges and opportunities. The presence of two sterically adjacent iodine atoms raises the critical issue of chemoselectivity : can one achieve selective mono-amination, or will the reaction proceed to di-amination? Furthermore, the potent electron-withdrawing trifluoromethoxy (-OCF₃) group significantly influences the electronic properties of the aromatic ring, which in turn affects the kinetics and outcome of the catalytic cycle. This guide will dissect the key experimental parameters, offer field-proven insights into overcoming these challenges, and provide detailed protocols for achieving controlled and high-yielding amination of this versatile building block.

Mechanistic Considerations: The Buchwald-Hartwig Catalytic Cycle

A fundamental understanding of the reaction mechanism is paramount for rational optimization. The generally accepted catalytic cycle for the Buchwald-Hartwig amination involves three key steps: oxidative addition, amine coordination and deprotonation, and reductive elimination.[1][2][4]

Caption: Simplified catalytic cycle of the Buchwald-Hartwig amination.

For 1,2-diiodo-4-(trifluoromethoxy)benzene, the key challenges are:

• Selective Oxidative Addition: The relative rates of oxidative addition at the two C-I bonds will dictate the initial selectivity. While aryl iodides are generally highly reactive, steric hindrance from the adjacent iodine and the electronic influence of the -OCF₃ group will play a crucial role.[5]

• Controlling the Second Coupling: After the first C-N bond formation, the resulting amino-iodo-aryl intermediate can potentially undergo a second intramolecular or intermolecular amination. The electronic and steric properties of the newly introduced amino group will significantly impact the reactivity of the remaining C-I bond.

Optimizing Reaction Conditions: A Strategic Guide

The success of the Buchwald-Hartwig coupling of 1,2-diiodo-4-(trifluoromethoxy)benzene hinges on the careful selection and optimization of several key parameters.

Catalyst System: The Palladium Precursor and Ligand

The choice of the palladium source and, more critically, the phosphine ligand is the most influential factor in determining the reaction's outcome.

• Palladium Precursors: Common and effective palladium sources include Pd(OAc)₂, Pd₂(dba)₃, and various air-stable precatalysts.[5] Precatalysts, which are often palladacycles, can offer advantages in terms of ease of handling and more reliable initiation of the catalytic cycle.[5]

• Ligands: For challenging substrates, bulky and electron-rich phosphine ligands are generally preferred.[1][6] These ligands promote the formation of the active monoligated Pd(0) species, which is crucial for efficient oxidative addition and reductive elimination.[1]

Ligand Type	Examples	Key Characteristics & Application
Biarylphosphines	XPhos, SPhos, RuPhos, BrettPhos	Highly effective for a broad range of substrates, including electron-deficient aryl halides.[6] Their steric bulk can be tuned to control selectivity.[7]
Ferrocenylphosphines	dppf (diphenylphosphinoferrocene)	Bidentate ligand that was instrumental in the early development of the reaction and remains effective for many transformations.[1]
Bulky Alkylphosphines	tBu₃P	Highly active for the coupling of a wide range of amines and aryl halides.[1]

For the selective mono-amination of 1,2-diiodo-4-(trifluoromethoxy)benzene, a sterically demanding biarylphosphine ligand such as XPhos or BrettPhos is a highly recommended starting point. The steric hindrance provided by these ligands can disfavor the oxidative addition at the more sterically encumbered C-I bond adjacent to the newly formed C-N bond in the mono-aminated product, thus enhancing selectivity.

The Role of the Base

The base plays a dual role in the catalytic cycle: it deprotonates the amine to form the active nucleophile and facilitates the formation of the palladium-amido complex. The choice of base is critical, especially when dealing with substrates that may have base-sensitive functional groups.[5][8]

Base	pKa of Conjugate Acid	Advantages & Disadvantages
Sodium tert-butoxide (NaOtBu)	~19	Highly effective and widely used, promoting high reaction rates. Can be incompatible with base-sensitive functional groups.[2][5]
Lithium bis(trimethylsilyl)amide (LHMDS)	~26	A strong, non-nucleophilic base that can be useful at lower temperatures.[2]
Cesium Carbonate (Cs₂CO₃)	~10	A milder base, offering excellent functional group tolerance.[2][5] May require higher temperatures or longer reaction times.
Potassium Phosphate (K₃PO₄)	~12	Another mild and economical base with good functional group tolerance.[2][5]

Given the electron-withdrawing nature of the trifluoromethoxy group, a strong base like NaOtBu is generally a good starting point to ensure efficient deprotonation of the amine. However, for more delicate amine coupling partners, a weaker base such as Cs₂CO₃ should be considered.

Solvent and Temperature Considerations

The choice of solvent primarily addresses the solubility of the reagents and catalyst system, while the temperature influences the reaction kinetics.

• Solvents: Anhydrous, aprotic solvents are standard for Buchwald-Hartwig reactions.[9] Toluene and 1,4-dioxane are the most commonly employed solvents and are excellent choices for this substrate. Ethereal solvents like THF can also be effective.[5]

• Temperature: Reaction temperatures typically range from 80 to 110 °C.[5] For the di-iodinated substrate, starting at a moderate temperature (e.g., 80-90 °C) is advisable to favor mono-amination. Higher temperatures may lead to a loss of selectivity and the formation of the di-aminated product.

Experimental Protocols

Safety Precautions: The Buchwald-Hartwig amination should be performed in a well-ventilated fume hood. All reagents should be handled with appropriate personal protective equipment (gloves, safety glasses). The reaction is sensitive to air and moisture, so it is crucial to use anhydrous solvents and perform the reaction under an inert atmosphere (argon or nitrogen).[9]

Protocol 1: Selective Mono-amination of 1,2-Diiodo-4-(trifluoromethoxy)benzene

This protocol is designed to favor the formation of the mono-aminated product.

Materials:

• 1,2-Diiodo-4-(trifluoromethoxy)benzene (1.0 mmol, 1.0 equiv)

• Amine (1.1 mmol, 1.1 equiv)

• Pd₂(dba)₃ (0.01 mmol, 1 mol%)

• XPhos (0.025 mmol, 2.5 mol%)

• Sodium tert-butoxide (1.4 mmol, 1.4 equiv)

• Anhydrous toluene (5 mL)

Procedure:

• To an oven-dried Schlenk tube equipped with a magnetic stir bar, add Pd₂(dba)₃, XPhos, and sodium tert-butoxide.

• Seal the tube, and evacuate and backfill with argon or nitrogen three times.

• Add 1,2-diiodo-4-(trifluoromethoxy)benzene and the amine to the Schlenk tube.

• Add anhydrous toluene via syringe.

• Place the reaction vessel in a preheated oil bath at 80 °C and stir vigorously for 4-12 hours.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Quench the reaction with saturated aqueous NH₄Cl solution (10 mL).

• Extract the aqueous layer with ethyl acetate (3 x 15 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Di-amination of 1,2-Diiodo-4-(trifluoromethoxy)benzene

This protocol is optimized for the formation of the di-aminated product.

Materials:

• 1,2-Diiodo-4-(trifluoromethoxy)benzene (1.0 mmol, 1.0 equiv)

• Amine (2.5 mmol, 2.5 equiv)

• Pd(OAc)₂ (0.02 mmol, 2 mol%)

• SPhos (0.04 mmol, 4 mol%)

• Cesium Carbonate (3.0 mmol, 3.0 equiv)

• Anhydrous 1,4-dioxane (5 mL)

Procedure:

• To an oven-dried Schlenk tube equipped with a magnetic stir bar, add Pd(OAc)₂, SPhos, and cesium carbonate.

• Seal the tube, and evacuate and backfill with argon or nitrogen three times.

• Add 1,2-diiodo-4-(trifluoromethoxy)benzene and the amine to the Schlenk tube.

• Add anhydrous 1,4-dioxane via syringe.

• Place the reaction vessel in a preheated oil bath at 110 °C and stir vigorously for 12-24 hours.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Filter the reaction mixture through a pad of Celite®, washing with ethyl acetate.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Troubleshooting and Key Considerations

• Low Conversion: If the reaction stalls, consider increasing the catalyst loading, temperature, or reaction time. Ensure that the solvent is anhydrous and the reaction is maintained under a strictly inert atmosphere.

• Poor Selectivity (in mono-amination): To improve mono-amination selectivity, try using a more sterically hindered ligand, lowering the reaction temperature, or using a slight excess of the di-iodo starting material.

• Byproduct Formation: The primary byproduct in mono-amination is often the di-aminated product. In some cases, hydrodehalogenation (replacement of iodine with hydrogen) can occur. Careful control of reaction conditions can minimize these side reactions.

Experimental Workflow Visualization

Caption: General experimental workflow for Buchwald-Hartwig amination.

Conclusion

The Buchwald-Hartwig amination of 1,2-diiodo-4-(trifluoromethoxy)benzene is a powerful transformation that provides access to a range of valuable substituted anilines. By carefully selecting the catalyst system, base, and reaction conditions, researchers can effectively control the chemoselectivity of the reaction to favor either mono- or di-amination. The protocols and guidelines presented in this application note serve as a robust starting point for the successful implementation of this versatile cross-coupling reaction in research and development settings.

References

• Wikipedia. Buchwald–Hartwig amination. [Link]

• High-Throughput Experimentation of the Buchwald-Hartwig Amination for Reaction Scouting and Guided Synthesis. [Link]

• Charles, M. D., Schultz, P., & Buchwald, S. L. (2005). Efficient Pd-Catalyzed Amination of Heteroaryl Halides. Organic Letters, 7(18), 3965–3968. [Link]

• Kuznetsov, M. L., & Pombeiro, A. J. L. (2021). Evidence for "cocktail"-type catalysis in Buchwald-Hartwig reaction. A mechanistic study. Dalton Transactions, 50(40), 14217–14227. [Link]

• Chemistry LibreTexts. (2023, June 30). Buchwald-Hartwig Amination. [Link]

• Schmid, M., & de Visser, S. P. (2019). How bulky ligands control the chemoselectivity of Pd-catalyzed N-arylation of ammonia. Chemical Science, 11(2), 433–442. [Link]

• Organic Synthesis. Buchwald-Hartwig Coupling. [Link]

• Organic Chemistry Portal. Buchwald-Hartwig Cross Coupling Reaction. [Link]

• Viciu, M. S., Germaneau, R. F., & Navarro-Fernandez, O. (2002). Rapid Evaluation of the Mechanism of Buchwald–Hartwig Amination and Aldol Reactions Using Intramolecular 13C Kinetic Isotope Effects. Angewandte Chemie International Edition, 41(21), 4066-4069. [Link]

• Mondal, S., & Samanta, S. (2022). Phenylboronic Ester-Activated Aryl Iodide-Selective Buchwald–Hartwig-Type Amination toward Bioactivity Assay. ACS Omega, 7(27), 23425–23434. [Link]

• Lee, J. S. C., et al. (2024). Microwave-Assisted Buchwald–Hartwig Double Amination: A Rapid and Promising Approach for the Synthesis of TADF Compounds. The Journal of Organic Chemistry. [Link]

• Fors, B. P., & Buchwald, S. L. (2010). Orthogonal Cu- and Pd-Based Catalyst Systems for the O- and N-Arylation of Aminophenols. Journal of the American Chemical Society, 132(44), 15914–15917. [Link]

• Campeau, L.-C., et al. (2014). Kiloscale Buchwald–Hartwig Amination: Optimized Coupling of Base-Sensitive 6-Bromoisoquinoline-1-carbonitrile with (S)-3-Amino-2-methylpropan-1-ol. Organic Process Research & Development, 18(11), 1374–1381. [Link]

• Isaksson, J., et al. (2019). Buchwald Hartwig diversification of unprotected halotryptophans, halotryptophan containing tripeptides and the natural product b. Organic & Biomolecular Chemistry, 17(40), 9031–9036. [Link]

• ResearchGate. (2021). Direct para-Selective C–H Amination of Iodobenzenes: Highly Efficient Approach for the Synthesis of Diarylamines. [Link]

• Reddit. (2018, September 6). Help troubleshooting a Buchwald-Hartwig amination? [Link]

• Chen, Y., et al. (2021). Direct para-Selective C-H Amination of Iodobenzenes: Highly Efficient Approach for the Synthesis of Diarylamines. The Journal of Organic Chemistry, 86(12), 8226–8235. [Link]

• Ruiz-Castillo, P., & Buchwald, S. L. (2016). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews, 116(19), 12564–12649. [Link]

• Probst, D., et al. (2020). What can reaction databases teach us about Buchwald–Hartwig cross-couplings? Chemical Science, 11(44), 12065–12074. [Link]

• Bezpalko, M. Y., et al. (2025). Ti-Catalyzed 1,2-Diamination of Alkynes using 1,1-Disubstituted Hydrazines. ChemRxiv. [Link]

• MDPI. (2023). Efficient Metal-Free Oxidative C–H Amination for Accessing Dibenzoxazepinones via μ-Oxo Hypervalent Iodine Catalysis. [Link]

• ResearchGate. (2011). Selective Mono- and 1,2-Difunctionalisation of Cyclopentene Derivatives via Mg and Cu Intermediates. [Link]

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Application Notes and Protocols for Sonogashira Coupling Reactions Utilizing 1,2-Diiodo-4-(trifluoromethoxy)benzene

Introduction: Unlocking Molecular Complexity with a Fluorinated Building Block

The Sonogashira cross-coupling reaction stands as a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds between sp²-hybridized carbons of aryl or vinyl halides and sp-hybridized carbons of terminal alkynes.[1][2][3][4] This powerful transformation, typically catalyzed by a palladium complex with a copper(I) co-catalyst, has revolutionized the synthesis of complex molecules, including pharmaceuticals, natural products, and advanced organic materials.[2] The reaction's utility is further expanded by the use of highly functionalized building blocks that can introduce specific structural motifs and physicochemical properties into the target molecules.

1,2-Diiodo-4-(trifluoromethoxy)benzene is a valuable, yet underutilized, building block for such synthetic endeavors. Its unique trifluoromethoxy (-OCF₃) group offers a compelling combination of high lipophilicity and metabolic stability, properties that are highly sought after in drug discovery to enhance membrane permeability and pharmacokinetic profiles.[1] The presence of two iodine atoms in an ortho arrangement on the benzene ring provides a versatile handle for sequential or double Sonogashira couplings, allowing for the construction of complex, unsymmetrical bis(alkynyl)benzene derivatives.

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the effective utilization of 1,2-diiodo-4-(trifluoromethoxy)benzene in Sonogashira coupling reactions. We will delve into detailed protocols for both selective mono-alkynylation and double-alkynylation, supported by an in-depth discussion of the underlying mechanistic principles and practical considerations for reaction optimization.

Understanding the Reactivity of 1,2-Diiodo-4-(trifluoromethoxy)benzene

The reactivity of the two carbon-iodine (C-I) bonds in 1,2-diiodo-4-(trifluoromethoxy)benzene is influenced by both steric and electronic factors. The trifluoromethoxy group is strongly electron-withdrawing, which can influence the reactivity of the aryl iodide.[1] Furthermore, the ortho-disposition of the two iodine atoms introduces steric hindrance that can be exploited to achieve selective mono-alkynylation under carefully controlled conditions.

Based on studies of similarly substituted polyiodinated arenes, the initial Sonogashira coupling is expected to occur preferentially at the less sterically hindered C-I bond.[5] In the case of 1,2-diiodo-4-(trifluoromethoxy)benzene, the C-I bond at the 2-position is flanked by another iodine atom, while the C-I bond at the 1-position is adjacent to a hydrogen atom. This difference in steric environment can be leveraged to favor mono-coupling at the 1-position.

Experimental Protocols

The following protocols are designed as robust starting points for the Sonogashira coupling of 1,2-diiodo-4-(trifluoromethoxy)benzene. Optimization of reaction parameters may be necessary for specific substrates and desired outcomes.

Protocol 1: Selective Mono-Sonogashira Coupling

This protocol aims to selectively couple one equivalent of a terminal alkyne to 1,2-diiodo-4-(trifluoromethoxy)benzene. Careful control of stoichiometry and reaction temperature is crucial for achieving high selectivity.

Workflow for Mono-Sonogashira Coupling

Caption: Workflow for the selective mono-Sonogashira coupling of 1,2-diiodo-4-(trifluoromethoxy)benzene.

Materials:

• 1,2-Diiodo-4-(trifluoromethoxy)benzene

• Terminal alkyne (e.g., Phenylacetylene)

• Bis(triphenylphosphine)palladium(II) chloride (PdCl₂(PPh₃)₂)

• Copper(I) iodide (CuI)

• Anhydrous Tetrahydrofuran (THF)

• Triethylamine (Et₃N) or Diisopropylamine (DIPA)

• Argon or Nitrogen gas supply

• Standard Schlenk line glassware

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere of argon, add 1,2-diiodo-4-(trifluoromethoxy)benzene (1.0 mmol, 414 mg), bis(triphenylphosphine)palladium(II) chloride (0.02 mmol, 14 mg), and copper(I) iodide (0.04 mmol, 7.6 mg).

• Evacuate the flask and backfill with argon. Repeat this cycle two more times.

• Add anhydrous THF (10 mL) and triethylamine (3.0 mmol, 0.42 mL) to the flask via syringe.

• Add the terminal alkyne (1.1 mmol) dropwise to the stirred solution at room temperature.

• Stir the reaction mixture at room temperature for 4-6 hours. The reaction can be gently warmed to 40°C if the reaction is sluggish, but higher temperatures may lead to the formation of the di-substituted product.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) until the starting diiodo-compound is consumed.

• Upon completion, dilute the reaction mixture with diethyl ether and filter through a pad of celite to remove the catalyst residues.

• Wash the filtrate with a saturated aqueous solution of ammonium chloride and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to isolate the mono-alkynylated product.

Protocol 2: Double Sonogashira Coupling for Symmetrical Bis(alkynyl)benzenes

This protocol is designed for the synthesis of symmetrical 2,5-bis(alkynyl)benzenes through a double coupling reaction.

Workflow for Double Sonogashira Coupling

Caption: General workflow for the double Sonogashira coupling to synthesize symmetrical bis(alkynyl)benzenes.

Materials:

• 1,2-Diiodo-4-(trifluoromethoxy)benzene

• Terminal alkyne (e.g., Phenylacetylene)

• Bis(triphenylphosphine)palladium(II) chloride (PdCl₂(PPh₃)₂)

• Copper(I) iodide (CuI)

• Anhydrous Tetrahydrofuran (THF) or Dimethylformamide (DMF)

• Triethylamine (Et₃N) or Diisopropylamine (DIPA)

• Argon or Nitrogen gas supply

• Standard Schlenk line glassware

Procedure:

• To a dry Schlenk flask under an inert atmosphere of Argon or Nitrogen, add 1,2-diiodo-4-(trifluoromethoxy)benzene (1.0 eq), the palladium catalyst (e.g., 2-5 mol% PdCl₂(PPh₃)₂), and copper(I) iodide (5-10 mol%).

• Add the anhydrous solvent (e.g., THF or DMF) to dissolve the solids.

• Add the terminal alkyne (2.2-2.5 eq) to the reaction mixture via syringe.

• Finally, add the base (e.g., 3-4 eq of Et₃N or DIPA).

• Stir the reaction mixture at room temperature for 30 minutes.

• Heat the reaction mixture to the desired temperature (typically between 50-80 °C).

• Monitor the reaction for the formation of the desired product by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and quench with a saturated aqueous solution of ammonium chloride.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate or dichloromethane).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 3: Sequential Double Sonogashira Coupling for Unsymmetrical Bis(alkynyl)benzenes

This advanced protocol allows for the synthesis of unsymmetrical bis(alkynyl)benzenes by the sequential addition of two different terminal alkynes.

Procedure:

• Follow the procedure for the Selective Mono-Sonogashira Coupling (Protocol 1) to synthesize the mono-alkynylated intermediate.

• After confirming the consumption of the starting 1,2-diiodo-4-(trifluoromethoxy)benzene by TLC or GC-MS, add the second, different terminal alkyne (1.2-1.5 equivalents) to the reaction mixture.

• If necessary, an additional portion of the palladium catalyst and CuI can be added.

• Increase the reaction temperature to 60-80°C to facilitate the second coupling reaction.

• Monitor the reaction for the formation of the unsymmetrically disubstituted product.

• Upon completion, perform the workup and purification as described in Protocol 1 to isolate the final unsymmetrical product.

Data Presentation: Expected Outcomes and Reaction Parameters

The following table summarizes typical reaction parameters and expected yields for the Sonogashira coupling of 1,2-diiodo-4-(trifluoromethoxy)benzene. These values are illustrative and may vary depending on the specific alkyne used and the precise reaction conditions.

Entry	Coupling Type	Alkyne (equiv.)	Catalyst (mol%)	CuI (mol%)	Base	Solvent	Temp (°C)	Time (h)	Typical Yield (%)
1	Mono	1.1	PdCl₂(PPh₃)₂ (2)	4	Et₃N	THF	RT - 40	4-6	60-80
2	Double (Sym)	2.2	PdCl₂(PPh₃)₂ (3)	6	DIPA	DMF	60	12	70-90
3	Double (Unsym)	1.1 (1st), 1.2 (2nd)	PdCl₂(PPh₃)₂ (2+1)	4+2	Et₃N	THF	RT then 60	6 + 12	50-70

Mechanistic Insights: The Catalytic Cycles

The Sonogashira coupling proceeds through two interconnected catalytic cycles: a palladium cycle and a copper cycle.[1][3]

Sonogashira Coupling Mechanism

Sources

• 1. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design [mdpi.com]
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• 5. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting 1,2-Diiodo-4-(trifluoromethoxy)benzene Cross-Couplings

Welcome to the Technical Support Center. This guide is specifically engineered for researchers and drug development professionals encountering stalled reactions, poor yields, or chemoselectivity issues when performing palladium-catalyzed cross-couplings on 1,2-Diiodo-4-(trifluoromethoxy)benzene .

By understanding the unique electronic and steric microenvironments of this substrate, you can rationally troubleshoot and optimize your catalytic cycles.

Mechanistic Insights: The "Why" Behind Low Conversion

The reactivity of 1,2-diiodo-4-(trifluoromethoxy)benzene is governed by a delicate balance of inductive effects and severe steric hindrance.

• Electronic Acceleration: The trifluoromethoxy (–OCF₃) group is strongly electron-withdrawing. According to the 1, electron-poor aromatics reduce the C–I bond dissociation energy, which heavily favors and accelerates the initial oxidative addition of Pd(0)[1].

• Steric Arrest (Preferential Oxidative Addition): While the first coupling step is fast, the second step often fails. As detailed in 2, 1,2-diiodobenzenes suffer from poor mono-to-di coupling ratios[2]. Once the first nucleophile is attached, its steric bulk physically shields the adjacent, unreacted C–I bond, preventing the regenerated Pd(0) catalyst from coordinating.

• Catalyst Death: If the catalyst cannot undergo the second oxidative addition quickly, the prolonged exposure to heat causes ligand dissociation, leading to the irreversible aggregation of inactive "Palladium Black"[3].

Caption: Catalytic cycle highlighting critical failure points leading to low conversion.

Diagnostic Workflow

When conversion stalls, visual and analytical cues must dictate your next steps. Use the workflow below to identify the root cause of your specific failure mode.

Caption: Diagnostic workflow for troubleshooting low conversion in Pd-catalyzed cross-couplings.

Quantitative Ligand Optimization Matrix

Choosing the correct ligand is the most critical variable for 1,2-diiodo substrates. The ligand must be electron-rich enough to push the difficult second oxidative addition, yet bulky enough to facilitate reductive elimination.

Data synthesized from 1[1] and .

Ligand	Cone Angle / Steric Profile	Electron Density	Expected Impact on 1,2-Diiodo-4-(OCF₃)benzene
dppp	127° (Bidentate)	Moderate	Good for initial mono-coupling; fails at di-coupling due to rigidity.
PPh₃	145° (Monodentate)	Moderate	Prone to Pd black formation; stalls heavily at the mono-coupled intermediate.
P(c-hex)₃	170° (Monodentate)	High	Better catalyst stabilization; moderate di-coupling conversion (40-60%).
XPhos / t-Bu₃P	Highly bulky / Biaryl	Very High	Optimal. Forces reductive elimination and overcomes steric arrest (>90% conversion).

Self-Validating Experimental Protocol

To eliminate variables, utilize this self-validating protocol for the Suzuki-Miyaura cross-coupling of 1,2-diiodo-4-(trifluoromethoxy)benzene. This method relies on modern precatalysts to ensure active Pd(0) generation.

Step 1: Reagent Preparation & Degassing (Critical)

• Action: Prepare a solvent mixture of 1,4-Dioxane/H₂O (10:1). Sparge the mixture with Argon for a minimum of 30 minutes.

• Causality: Oxygen rapidly oxidizes active Pd(0) into inactive Pd(II) species, leading to premature catalyst death[3].

Step 2: Reaction Assembly

• Action: In a flame-dried Schlenk flask under positive Argon pressure, combine 1,2-Diiodo-4-(trifluoromethoxy)benzene (1.0 equiv), the desired arylboronic acid (2.5 equiv), K₃PO₄ (3.0 equiv), and XPhos Pd G3 precatalyst (5 mol%).

• Causality: Pd G3 precatalysts reliably generate the active monoligated Pd(0) species in situ, bypassing the initiation failures common with Pd(OAc)₂/ligand mixtures.

Step 3: Initiation and Heating

• Action: Add the degassed solvent via syringe. Heat the reaction to 90 °C.

Step 4: In-Process Analytical Validation

• Action: At the 2-hour mark, withdraw a 50 µL aliquot under Argon. Quench with EtOAc/H₂O, extract the organic layer, and analyze via GC-MS.

• Self-Validation Logic:

  • Observation A (Only Starting Material): The catalyst failed to initiate. Verify the integrity of your precatalyst and base solubility.

  • Observation B (High Mono-Coupled, Low Di-Coupled): The reaction is experiencing steric arrest[2]. Intervention: Increase the temperature to 105 °C to overcome the activation energy barrier for the second C–I bond.

  • Observation C (High Hydrodehalogenation): The solvent or an alkoxide is acting as a hydride donor. Intervention: Switch to a strictly anhydrous, non-ethereal solvent like Toluene and use a weaker base.

Frequently Asked Questions (FAQs)

Q: I observe a black precipitate shortly after heating, and my conversion stops at 30%. What is the cause? A: The black precipitate is "Palladium Black," an agglomerated, inactive form of metallic palladium[3]. This occurs when the phosphine ligand dissociates from the Pd center, leaving it unprotected. In the context of 1,2-diiodo substrates, severe steric clashing during the catalytic cycle can force ligand dissociation. To fix this, ensure rigorous exclusion of oxygen[4], and utilize highly stable biaryl phosphine ligands (like XPhos) or Pd G3/G4 precatalysts.

Q: Why do I get mostly mono-coupled product instead of the desired di-coupled product? A: This is a classic case of preferential oxidative addition. While the first C–I bond is highly reactive, the newly attached group creates significant steric bulk. This physically impedes the regenerated Pd(0) catalyst from coordinating to the second, adjacent C–I bond[2]. To overcome this, you must transition from standard phosphines (like PPh₃) to highly active, sterically demanding ligands (like t-Bu₃P) and increase the reaction temperature.

Q: Does the –OCF₃ group dictate which iodine reacts first? A: Yes. The –OCF₃ group is strongly electron-withdrawing via inductive effects. The C–I bond para to the –OCF₃ group (position 1) is generally more electron-deficient than the meta position (position 2). Because oxidative addition is accelerated by electron-poor aromatics[1], the Pd(0) catalyst will kinetically favor insertion into the para C–I bond first.

References

• Preferential Oxidative Addition in Palladium(0)-Catalyzed Suzuki Cross-Coupling Reactions of Dihaloarenes with Arylboronic Acids - Journal of the American Chemical Society (ACS).[Link]

• Palladium-Catalysed Coupling Chemistry - Fisher Scientific.[Link]

Sources

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• 2. pubs.acs.org [pubs.acs.org]
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• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Regioselective Mono-Coupling of 1,2-Diiodo-4-(trifluoromethoxy)benzene

Welcome to the Advanced Synthesis Troubleshooting Guide. Differentiating two adjacent carbon-iodine (C-I) bonds in 1,2-diiodo-4-(trifluoromethoxy)benzene is a classic challenge in organometallic chemistry. This guide provides drug development professionals and synthetic chemists with the mechanistic causality, troubleshooting steps, and validated protocols required to achieve high regiocontrol during mono-cross-coupling reactions (e.g., Suzuki-Miyaura, Sonogashira, or Heck).

Mechanistic Causality: The "Why" Behind Regioselectivity

To control regioselectivity, we must exploit the subtle electronic and steric differences between the C1 and C2 positions. The trifluoromethoxy (-OCF3) group exerts a powerful inductive electron-withdrawing effect (-I) and a weak resonance donating effect (+M).

Because inductive effects fall off with distance, the C2 position (meta to the -OCF3 group) is significantly more electron-deficient than the C1 position (para to the -OCF3 group, where +M resonance increases electron density). In palladium-catalyzed cross-couplings, the rate-determining oxidative addition of the electron-rich Pd(0) species occurs preferentially at the most electron-deficient C-I bond[1]. Therefore, coupling at C2 is electronically favored.

Catalytic logic governing regioselective oxidative addition at the C2 position.

Troubleshooting & FAQs

Q1: I am getting a nearly 1:1 mixture of C1 and C2 mono-coupled products. How do I improve regioselectivity? A: Poor regiocontrol typically indicates that the reaction temperature is too high, which provides enough thermal energy to overcome the activation energy difference between the two C-I bonds[1].

• Corrective Action: Lower the reaction temperature to 25°C–40°C. To maintain catalytic turnover at low temperatures, utilize highly active, bulky, electron-rich phosphine ligands such as XPhos or P(t-Bu)3[2]. Bulky ligands amplify the electronic differentiation of the substrate during the catalyst's approach, effectively locking the selectivity to the C2 position[3].

Q2: My reaction yields significant amounts of the bis-coupled product, even when using 1.0 equivalent of the coupling partner. Why? A: This is a classic over-coupling issue. If the transmetalating agent (e.g., boronic acid) is fully dissolved and available in the bulk solution, the newly formed mono-coupled intermediate can undergo a second oxidative addition before it diffuses away from the active catalyst.

• Corrective Action: Employ a syringe pump to slowly add the coupling partner over 2–4 hours. This maintains a low steady-state concentration of the transmetalating agent, ensuring the catalyst preferentially reacts with the more abundant, highly reactive starting material[4].

Q3: I am observing protodehalogenation (loss of iodine without coupling) instead of the desired product. What causes this? A: Protodehalogenation is a competitive side reaction that occurs when the transmetalation step is slow, allowing the Pd(II)-aryl intermediate to undergo protonation. This is heavily exacerbated by the presence of water and strong bases[5].

• Corrective Action: Minimize water content by switching to an anhydrous solvent system (e.g., dry toluene or 1,4-dioxane) and use an anhydrous, mild base like finely milled K3PO4 or Cs2CO3[5].

Quantitative Data: Condition Optimization Matrix

The following table summarizes the causal relationship between reaction conditions and resulting selectivity metrics, serving as a baseline for your optimization.

Catalyst / Ligand System	Temp (°C)	Boronic Acid (Equiv)	Addition Method	C2:C1 Ratio	Mono:Bis Ratio	Overall Yield
Pd(PPh3)4	80°C	1.1	All at once	1.5 : 1	60 : 40	45%
Pd(OAc)2 / PPh3	60°C	1.0	All at once	3.0 : 1	75 : 25	62%
Pd2(dba)3 / XPhos	40°C	1.0	Dropwise (1h)	12.0 : 1	85 : 15	78%
Pd(OAc)2 / P(t-Bu)3	25°C	0.95	Syringe Pump (4h)	>20 : 1	95 : 5	88%

Validated Standard Operating Procedure (SOP)

This self-validating protocol for a Suzuki-Miyaura mono-coupling is designed to maximize C2 regioselectivity while suppressing bis-coupling.

Step 1: Catalyst Complexation (In-Process Control)

• In an oven-dried Schlenk flask under argon, combine Pd(OAc)2 (2 mol%) and P(t-Bu)3 (4 mol%) in anhydrous THF (2 mL/mmol).

• Validation checkpoint: Stir for 15 minutes at room temperature. The solution should transition from orange/red to a pale yellow or distinct color indicating the formation of the active Pd(0)L2 species.

Step 2: Substrate Addition & Degassing

• Add 1,2-diiodo-4-(trifluoromethoxy)benzene (1.0 equiv) to the active catalyst solution.

• Perform three freeze-pump-thaw cycles to rigorously remove dissolved oxygen, which can cause homocoupling of the boronic acid and disrupt stoichiometry.

Step 3: Controlled Transmetalation

• Prepare a solution of the arylboronic acid (0.95 equiv) and anhydrous K3PO4 (2.0 equiv) in degassed THF.

• Using a syringe pump, add this mixture to the reaction flask at 25°C over a period of 4 hours.

• Causality: The substoichiometric amount (0.95 equiv) and slow addition guarantee that the starting diiodide is always in excess relative to the active transmetalating agent, mathematically suppressing the bis-coupling pathway.

Step 4: Monitoring and Quench

• Stir for an additional 2 hours post-addition. Monitor via GC-MS or TLC. The reaction is complete when the boronic acid is fully consumed.

• Quench the reaction by filtering the mixture through a short pad of Celite to remove palladium black and inorganic salts. Wash with ethyl acetate.

Step 5: Purification

• Concentrate the filtrate under reduced pressure. Purify the crude mixture via flash column chromatography (silica gel, hexanes/ethyl acetate gradient) to isolate the pure C2 mono-coupled product.

Validated step-by-step workflow for regioselective mono-coupling.

References[4] Palladium-catalyzed highly regioselective mono and double Sonogashira cross-coupling reactions of 5-substituted-1,2,3-triiodobenzene under ambient conditions. ResearchGate. View Source[1] Catalysis and Regioselectivity of the Aqueous Heck Reaction by Pd(0) Nanoparticles under Ultrasonic Irradiation. ACS Publications. View Source[3] Catalyst-Controlled Regioselective Suzuki Couplings at Both Positions of Dihaloimidazoles, Dihalooxazoles, and Dihalothiazoles. Sci-Hub / JOC. View Source[5] Regioselective double Suzuki couplings of 4,5-dibromothiophene-2-carboxaldehyde. PMC. View Source[2] Suzuki Coupling. Organic Chemistry Portal. View Source

Sources

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• 3. sci-hub.sg [sci-hub.sg]
• 4. researchgate.net [researchgate.net]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification & Crystallization of 1,2-Diiodo-4-(trifluoromethoxy)benzene

Welcome to the specialized troubleshooting portal for halogenated aromatic building blocks. This guide is engineered for research scientists and drug development professionals handling 1,2-Diiodo-4-(trifluoromethoxy)benzene .

Due to the unique physicochemical properties imparted by the highly lipophilic trifluoromethoxy (-OCF₃) group and the heavy diiodo-substitution, standard purification protocols often fail. This portal provides causality-driven troubleshooting, self-validating protocols, and empirical data to ensure high-purity isolation.

Purification & Crystallization Workflow

Fig 1: Decision tree for the purification and crystallization of highly lipophilic diiodoarenes.

Module 1: Primary Purification & Chromatography

Q: My crude mixture shows the product co-eluting with non-polar impurities on normal-phase silica, even when using 100% hexanes. How do I resolve this?

A: This is a classic chromatographic failure caused by the extreme lipophilicity of the trifluoromethoxy group.

Causality: The -OCF₃ group possesses a Hansch-Leo π value of +1.04, making it significantly more lipophilic than a standard methoxy group or even a trifluoromethyl group ()[1]. Furthermore, the fluorinated carbon adjacent to the oxygen atom dramatically increases the hydrophobic surface area ()[2]. This causes the molecule to have almost zero retention on standard normal-phase silica.

Solution: Switch to Reverse-Phase (C18) Chromatography or Argentation Chromatography (AgNO₃-impregnated silica). Argentation chromatography exploits the polarizability of the two heavy iodine atoms, creating reversible π-complexes with Ag⁺ ions that selectively retard the diiodoarene compared to non-halogenated impurities.

Table 1: Chromatographic Retention (Rf) Data

Stationary Phase	Solvent System	Rf Value	Resolution/Outcome
Normal Phase (Silica)	100% Hexanes	0.85 - 0.95	Poor; co-elutes with non-polar organics
Reverse Phase (C18)	80:20 MeCN:H₂O	0.30 - 0.40	Excellent; retains lipophilic -OCF₃ group
Argentation (10% AgNO₃)	100% Hexanes	0.45 - 0.55	Excellent; Ag⁺ retards diiodo-aromatics

Protocol: Argentation Chromatography Execution

• Preparation: Suspend standard silica gel in a 10% (w/v) solution of AgNO₃ in acetonitrile. Evaporate the solvent in the dark using a rotary evaporator, then activate the silica at 120 °C for 4 hours.

• Column Packing: Pack the column using 100% hexanes. Note: Wrap the column in aluminum foil to prevent the photolytic reduction of Ag⁺ to elemental silver (black discoloration).

• Loading: Load the crude 1,2-Diiodo-4-(trifluoromethoxy)benzene neatly or dissolved in a minimum volume of hexanes.

• Elution: Elute with 100% hexanes. The diiodoarene will elute significantly later than non-halogenated lipophilic impurities due to transient Ag-Iodine coordination.

Module 2: Crystallization Troubleshooting

Q: When I attempt to crystallize the purified product, it forms a dense oil at the bottom of the flask instead of crystals ("oiling out"). What is happening?

A: "Oiling out" (liquid-liquid phase separation) occurs when the compound's melting point is lower than the temperature at which it saturates the solvent.

Causality: The -OCF₃ group disrupts the planar symmetry of the 1,2-diiodobenzene core and lowers the melting point. Because it is highly soluble in most organic solvents due to its aliphatic fluorination motif ()[3], it separates as a supercooled liquid rather than nucleating into a crystal lattice.

Solution: Employ Low-Temperature Seeded Crystallization using a solvent with a steep solubility curve at sub-zero temperatures.

Table 2: Crystallization Solvent Screening Matrix

Solvent System	Temp (°C)	Phase Behavior	Crystal Yield
Hexanes	-20	Soluble (No precipitation)	0%
Dichloromethane	-78	Glassy solid / Freezes	N/A
Methanol / Water (9:1)	-20	Oiling out (Liquid-Liquid)	< 5%
Pentane	-78	Nucleation (Requires seeding)	75%
Isopropanol	-20	Slow crystallization	82%

Protocol: Low-Temperature Seeded Crystallization

• Dissolution: Dissolve the oily product in a minimum volume of warm isopropanol (approx. 40 °C).

• Saturation: Slowly add deionized water (anti-solvent) dropwise until the solution becomes slightly cloudy. Add 1-2 drops of isopropanol until the solution just clears.

• Cooling: Transfer the flask to a -20 °C freezer. Do not disturb the flask for 12 hours to allow slow nucleation.

• Induction (If necessary): If the compound still oils out, cool a pentane solution to -78 °C (dry ice/acetone bath) and vigorously scratch the inside of the glass flask with a glass stirring rod to create micro-abrasions that act as nucleation sites.

• Harvesting: Filter the crystals rapidly on a pre-chilled Büchner funnel to prevent melting.

Module 3: Purity Analysis & Storage

Q: My purified white compound turned pink/purple after a few days in the fridge. Has it degraded completely?

A: Not completely, but it is actively degrading.

Causality: Aryl iodides are highly susceptible to photolytic and thermal homolytic cleavage of the relatively weak C-I bond ()[4]. This cleavage releases iodine radicals that rapidly dimerize into molecular iodine (I₂). Molecular iodine imparts a strong pink/purple color in organic matrices even at trace parts-per-million levels.

Solution: Wash the compound with a reducing agent to scavenge the iodine, then store it under inert conditions. Saturated aqueous sodium thiosulfate (Na₂S₂O₃) acts as a sacrificial reductant, converting the deeply colored, organic-soluble I₂ into colorless, water-soluble sodium iodide (NaI) and sodium tetrathionate (Na₂S₄O₆) ()[5].

Protocol: Iodine Scavenging and Inert Storage

• Dissolution: Dissolve the discolored compound in diethyl ether or dichloromethane.

• Reduction Wash: Wash the organic layer with an equal volume of saturated aqueous sodium thiosulfate. Shake vigorously in a separatory funnel until the pink color completely disappears, indicating the self-validating conversion of I₂ to water-soluble NaI.

• Drying: Wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure in the dark.

• Inert Storage: Transfer the pure, white material to an amber glass vial to prevent further photolytic cleavage. Purge the vial with argon gas and store at -20 °C over a small piece of elemental copper wire (which acts as an in-situ iodine scavenger).

References

• "The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design." PMC - NIH. URL:[Link][1]

• "Trifluoromethyl ethers – synthesis and properties of an unusual substituent." Beilstein Journal of Organic Chemistry. URL:[Link][2]

• "Systematic Investigation of Lipophilicity Modulation by Aliphatic Fluorination Motifs." Journal of Medicinal Chemistry - ACS Publications. URL:[Link][3]

• "Organic thermally activated delayed fluorescence (TADF) compounds used in photocatalysis." Chemical Society Reviews (RSC Publishing). URL:[Link][4]

• "Aqueous Micellar-Catalyzed Thioetherification for the Synthesis of Aggregation-Induced Emission Molecules." ACS Publications. URL:[Link][5]

Sources

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• 2. Trifluoromethyl ethers – synthesis and properties of an unusual substituent [beilstein-journals.org]
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• 4. Organic thermally activated delayed fluorescence (TADF) compounds used in photocatalysis - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D1CS00198A [pubs.rsc.org]
• 5. pubs.acs.org [pubs.acs.org]

Technical Support Center: Overcoming Steric Hindrance in 1,2-Diiodo-4-(trifluoromethoxy)benzene Substitution Reactions

Welcome to the technical support center for substitution reactions involving 1,2-diiodo-4-(trifluoromethoxy)benzene. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of introducing substituents onto this sterically challenging scaffold. The presence of two bulky iodine atoms in adjacent positions creates significant steric hindrance, often leading to low yields, sluggish reactions, or complete failure. This document provides in-depth troubleshooting advice, detailed protocols, and answers to frequently asked questions to help you overcome these challenges.

Frequently Asked Questions (FAQs) & Troubleshooting

Here, we address common issues encountered during substitution reactions with 1,2-diiodo-4-(trifluoromethoxy)benzene, providing explanations and actionable solutions.

Q1: My palladium-catalyzed cross-coupling reaction (e.g., Suzuki, Sonogashira, Buchwald-Hartwig) is failing or giving very low yields. What are the primary factors to consider?

A1: The primary challenge with 1,2-diiodo-4-(trifluoromethoxy)benzene is the severe steric hindrance around the C-I bonds. This steric congestion impedes the crucial oxidative addition step in the catalytic cycle of most palladium-catalyzed cross-coupling reactions.[1][2] Here’s a breakdown of the likely culprits and how to address them:

• Inadequate Ligand Choice: Standard phosphine ligands like PPh₃ are often not bulky enough to promote the reductive elimination step effectively and can be poor choices for sterically hindered substrates.

• Solution: Employ bulky, electron-rich phosphine ligands. These ligands promote the formation of a coordinatively unsaturated palladium center, which is more reactive in the oxidative addition step, and facilitate the final reductive elimination.[2][3] Excellent choices include:

  • Buchwald-type biaryl phosphine ligands: XPhos, SPhos, and RuPhos are designed to tackle sterically demanding couplings.

  • N-heterocyclic carbenes (NHCs): These have shown great promise in coupling sterically hindered substrates due to their strong σ-donating properties.[2]

  • Trialkylphosphines: P(t-Bu)₃ and PCy₃ are also effective for some transformations.

• Suboptimal Catalyst Precursor: The choice of palladium precursor can influence the generation of the active Pd(0) species.

• Solution: While Pd(PPh₃)₄ can work, pre-catalysts like Pd₂(dba)₃ or (AllylPdCl)₂ are often more effective as they readily form the active Pd(0) catalyst.

• Insufficient Reaction Temperature: The energy barrier for oxidative addition is higher for sterically hindered substrates.

• Solution: Increase the reaction temperature. For challenging couplings, temperatures of 80-120 °C are common.[4] In some cases, microwave heating can be beneficial for rapidly achieving high temperatures and improving yields.[5]

• Incorrect Base or Solvent: The base plays a crucial role in reactions like the Suzuki and Sonogashira couplings, and the solvent affects catalyst solubility and reactivity.

• Solution:

  • For Suzuki reactions: Stronger bases like Cs₂CO₃ or K₃PO₄ are often more effective than weaker ones.

  • For Sonogashira reactions: An amine base like Et₃N or DIPA is typically used, but for difficult substrates, an inorganic base in a copper-free protocol might be necessary to avoid side reactions.[1]

  • Solvent Choice: Anhydrous, degassed solvents are critical.[6] Toluene, dioxane, and DMF are common choices. Ensure they are thoroughly deoxygenated to prevent catalyst decomposition.[6]

Q2: I am attempting a Sonogashira coupling, but I'm primarily observing alkyne homocoupling (Glaser coupling). How can I suppress this side reaction?

A2: Alkyne homocoupling is a common side reaction in Sonogashira couplings, especially when a copper(I) co-catalyst is used in the presence of oxygen.[1][7] To minimize this:

• Switch to a Copper-Free Protocol: This is the most effective way to eliminate the primary pathway for Glaser coupling.[1][7] Numerous modern protocols for challenging substrates are copper-free.

• Thoroughly Degas All Reagents and Solvents: Oxygen promotes the oxidative homocoupling of the alkyne.[1][6] Use techniques like freeze-pump-thaw cycles or sparging with an inert gas (Argon or Nitrogen) for an extended period.

• Slow Addition of the Alkyne: Adding the alkyne slowly via a syringe pump can help to keep its concentration low, disfavoring the bimolecular homocoupling reaction.

• Use a High-Purity Amine Base: Impurities in the amine base can sometimes facilitate homocoupling. Using a freshly distilled amine can be beneficial.

Q3: I am trying to perform a double substitution on both iodine positions. What strategy should I employ?

A3: Achieving a double substitution on 1,2-diiodo-4-(trifluoromethoxy)benzene is exceptionally challenging due to the escalating steric hindrance after the first substitution. A sequential approach is generally more successful than a one-pot double addition.

• Stepwise Approach: Perform the first substitution under optimized conditions. Purify the mono-substituted product and then subject it to a second coupling reaction. The conditions for the second coupling will likely need to be more forcing (higher temperature, longer reaction time, different ligand) due to the increased steric bulk.

• Ligand and Catalyst Screening: For the second substitution, it is highly recommended to screen a panel of bulky ligands and different palladium sources to find the optimal combination for the now even more hindered substrate.

Q4: Can I selectively substitute only one of the iodine atoms?

A4: Yes, selective mono-substitution is generally more feasible than double substitution. The two iodine atoms are electronically similar, so selectivity is primarily governed by statistical factors and reaction control. By carefully controlling the stoichiometry of the coupling partner (using 1.0-1.2 equivalents), you can favor the formation of the mono-substituted product. Careful monitoring of the reaction by TLC or GC-MS is crucial to stop the reaction once the starting material is consumed and before significant formation of the di-substituted product occurs.

Q5: Are there alternative methods to palladium-catalyzed cross-coupling for functionalizing this molecule?

A5: Yes, other synthetic strategies can be employed, particularly if cross-coupling methods are unsuccessful.

• Ortho-Lithiation: It may be possible to perform a directed ortho-lithiation if a suitable directing group is present on the molecule.[8][9] However, with the trifluoromethoxy group being a meta-director, this strategy might be challenging without further modification of the substrate.

• Halogen-Metal Exchange: This is a powerful technique. Using an organolithium reagent like n-BuLi or t-BuLi at low temperatures can selectively replace one of the iodine atoms with lithium.[8] This aryllithium species can then be quenched with a variety of electrophiles. The greater reactivity of iodine compared to bromine or chlorine in halogen-metal exchange makes this a viable option.

Experimental Protocols

The following protocols provide a starting point for your experiments. Remember that optimization is often necessary for specific substrates.

Protocol 1: General Procedure for a Suzuki-Miyaura Coupling of a Sterically Hindered Aryl Iodide

This protocol is adapted for challenging substrates and employs a bulky phosphine ligand.

Materials:

• 1,2-diiodo-4-(trifluoromethoxy)benzene (1.0 mmol)

• Arylboronic acid (1.2 mmol)

• Pd₂(dba)₃ (0.02 mmol, 2 mol%)

• XPhos (0.04 mmol, 4 mol%)

• K₃PO₄ (2.0 mmol)

• Anhydrous, degassed toluene (5 mL)

Procedure:

• To an oven-dried Schlenk flask under an argon atmosphere, add 1,2-diiodo-4-(trifluoromethoxy)benzene, the arylboronic acid, K₃PO₄, Pd₂(dba)₃, and XPhos.

• Evacuate and backfill the flask with argon three times.

• Add the anhydrous, degassed toluene via syringe.

• Heat the reaction mixture to 100-110 °C with vigorous stirring.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate (20 mL).

• Filter the mixture through a pad of Celite to remove inorganic salts.

• Wash the filtrate with water (15 mL) and brine (15 mL).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: General Procedure for a Copper-Free Sonogashira Coupling

This protocol is designed to minimize alkyne homocoupling.[1]

Materials:

• 1,2-diiodo-4-(trifluoromethoxy)benzene (1.0 mmol)

• Terminal alkyne (1.2 mmol)

• (AllylPdCl)₂ (0.01 mmol, 1 mol%)

• P(t-Bu)₃ (0.02 mmol, 2 mol%)

• Cs₂CO₃ (2.0 mmol)

• Anhydrous, degassed 1,4-dioxane (5 mL)

Procedure:

• To an oven-dried Schlenk flask under an argon atmosphere, add 1,2-diiodo-4-(trifluoromethoxy)benzene, Cs₂CO₃, (AllylPdCl)₂, and P(t-Bu)₃.

• Evacuate and backfill the flask with argon three times.

• Add the anhydrous, degassed 1,4-dioxane via syringe.

• Add the terminal alkyne via syringe.

• Heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate (20 mL).

• Filter the mixture through a pad of Celite to remove inorganic salts.

• Wash the filtrate with water (15 mL) and brine (15 mL).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Data Presentation

The following table summarizes recommended catalyst systems for different cross-coupling reactions with sterically hindered aryl iodides.

Reaction Type	Recommended Palladium Source	Recommended Ligand(s)	Recommended Base	Typical Temperature (°C)
Suzuki-Miyaura	Pd₂(dba)₃ or Pd(OAc)₂	XPhos, SPhos, RuPhos	K₃PO₄, Cs₂CO₃	80 - 120
Sonogashira (Copper-Free)	(AllylPdCl)₂	P(t-Bu)₃, PCy₃	Cs₂CO₃, K₂CO₃	80 - 100
Buchwald-Hartwig Amination	Pd₂(dba)₃ or Pd(OAc)₂	XPhos, RuPhos, BrettPhos	NaOt-Bu, LHMDS	80 - 110

Visualizing the Catalytic Cycle and Troubleshooting

Understanding the catalytic cycle is key to effective troubleshooting. The following diagrams illustrate the general mechanism for palladium-catalyzed cross-coupling and a decision tree for troubleshooting common issues.

Caption: Generalized catalytic cycle for palladium-catalyzed cross-coupling reactions.

Caption: Troubleshooting workflow for low or no product yield in sterically hindered couplings.

References

• Nobel Prize Committee. (2010). PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS. The Royal Swedish Academy of Sciences. [Link]

• Beilstein Journals. Mono or double Pd-catalyzed C–H bond functionalization for the annulative π-extension of 1,8-dibromonaphthalene: a one pot access to fluoranthene derivatives. Beilstein Journal of Organic Chemistry. [Link]

• Reddit. (2020). Sonogashira troubleshooting help needed. r/Chempros. [Link]

• Denmark, S. E., & Smith, R. C. (2008). Palladium-Catalyzed Cross-Coupling Reactions of Organosilanols and their Salts. Accounts of Chemical Research, 41(11), 1512-1522. [Link]

• ACS Publications. (2012). Robust Acenaphthoimidazolylidene Palladium Complexes: Highly Efficient Catalysts for Suzuki–Miyaura Couplings with Sterically Hindered Substrates. Organic Letters. [Link]

• ResearchGate. Mechanism of Palladium‐Catalyzed Cross‐Coupling Reactions. [Link]

• Chemistry LibreTexts. (2023). 2.2: Pd-Catalyzed Cross Coupling Reactions. [Link]

• Wikipedia. Buchwald–Hartwig amination. [Link]

• Wikipedia. Sonogashira coupling. [Link]

• National Institutes of Health. (2018). Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future. ACS Catalysis, 8(4), 3409-3425. [Link]

• Wikipedia. Suzuki reaction. [Link]

• National Institutes of Health. (2020). Palladium-catalyzed highly regioselective mono and double Sonogashira cross-coupling reactions of 5-substituted-1,2,3-triiodobenzene under ambient conditions. Scientific Reports, 10, 6943. [Link]

• ACS Publications. (2012). A Guide to Sonogashira Cross-Coupling Reactions: The Influence of Substituents in Aryl Bromides, Acetylenes, and Phosphines. The Journal of Organic Chemistry. [Link]

• Semantic Scholar. Photoinduced inverse Sonogashira coupling reaction. [Link]

• PubChem. 1,2-Diodo-4-(trifluoromethoxy)benzene. [Link]

• ACS Publications. (2022). Improved Syntheses of Halogenated Benzene-1,2,3,4-Tetracarboxylic Diimides. The Journal of Organic Chemistry. [Link]

• ACS Publications. (2024). Microwave-Assisted Buchwald–Hartwig Double Amination: A Rapid and Promising Approach for the Synthesis of TADF Compounds. ACS Omega. [Link]

• ChemRxiv. Cross-Coupling Catalysts for Inactive Substrates from a Three-Dimensional Virtual Screening. [Link]

• Organic Chemistry Portal. Suzuki Coupling. [Link]

• ACS Publications. (2022). Intermolecular Sonogashira Coupling and Intramolecular 5-Exo-dig Cycloisomerization Cascade: A One-Pot Pathway for Accessing (3-Benzylbenzofuran-2-yl)(phenyl)methanones. The Journal of Organic Chemistry. [Link]

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. [Link]

• University of California, Irvine. Directed (ortho) Metallation. [Link]

• ResearchGate. Ortho‐lithiation reaction of ED. [Link]

• YouTube. (2021). Reactions of Disubstituted Benzenes. [Link]

• Semantic Scholar. Directed lithiation of simple aromatics and heterocycles for synthesis of substituted derivatives. [Link]

• National Institutes of Health. (2021). Rapid Evaluation of the Mechanism of Buchwald–Hartwig Amination and Aldol Reactions Using Intramolecular 13C Kinetic Isotope Effects. Journal of the American Chemical Society, 143(32), 12694-12702. [Link]

• Harvard University. Directed Ortho Metalation. [Link]

• Chemistry LibreTexts. (2024). Sonogashira Coupling. [Link]

• ResearchGate. Catalytic Cross-Coupling Reactions Mediated by Palladium/Nucleophilic Carbene Systems. [Link]

• National Institutes of Health. (2016). Organic synthesis using (diacetoxyiodo)benzene (DIB): Unexpected and novel oxidation of 3-oxo-butanamides to 2,2-dihalo-N-phenylacetamides. RSC Advances, 6(81), 77885-77889. [Link]

• Google Patents. CN110498730B - Synthetic method of 1,2, 4-trifluorobenzene.

• PubChem. 1-Iodo-4-(trifluoromethoxy)benzene. [Link]

• National Institutes of Health. (2016). Ligand-dependent stereoselective Suzuki–Miyaura cross-coupling reactions of β-enamido triflates. Beilstein Journal of Organic Chemistry, 12, 1946-1952. [Link]

• Organic Chemistry Portal. Synthesis of Ortho/Ortho′-Substituted 1,1-Diarylethylenes through Cross-Coupling Reactions of Sterically Encumbered Hydrazones and Aryl Halides. [Link]

• NextSDS. 1,2-diiodobenzene — Chemical Substance Information. [Link]

• Organic Syntheses. Discussion Addendum for: (Phenyl)[2-(trimethylsilyl)phenyl]iodonium Triflate. An Efficient and Mild Benzyne Precursor. [Link]

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Handling, storage stability, and light sensitivity of 1,2-Diodo-4-(trifluoromethoxy)benzene

Technical Support Center: 1,2-Diiodo-4-(trifluoromethoxy)benzene

A Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: 1,2-Diiodo-4-(trifluoromethoxy)benzene (CAS No. 135044973-51-0) is a valuable substituted aromatic compound used in organic synthesis, particularly in the development of pharmaceuticals and advanced materials.[1] Its utility stems from the presence of two iodine atoms, which serve as reactive sites for cross-coupling reactions, and the trifluoromethoxy group, which can impart desirable properties such as increased metabolic stability and lipophilicity to target molecules.[2][3][4]

This guide provides essential information on the handling, storage, and stability of this reagent. It is important to note that detailed, peer-reviewed stability studies for this specific molecule are not widely available. Therefore, the recommendations provided herein are based on established chemical principles and data from structurally analogous compounds, such as other di-iodobenzenes and aromatic iodides.[5][6][7][8]

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with 1,2-Diiodo-4-(trifluoromethoxy)benzene?

Based on data for similar compounds like 1-iodo-4-(trifluoromethoxy)benzene, this reagent should be handled with care. It is expected to cause skin and serious eye irritation.[9][10] Inhalation may cause respiratory irritation. As with many organoiodine compounds, its chemical, physical, and toxicological properties have not been exhaustively investigated, and it should be treated as a potentially hazardous substance. Always consult the most current Safety Data Sheet (SDS) from your supplier and wear appropriate Personal Protective Equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.[9][11]

Q2: How should I properly store this compound to ensure its stability?

To maximize shelf-life and prevent degradation, 1,2-Diiodo-4-(trifluoromethoxy)benzene should be stored under the following conditions:

• Temperature: Store in a cool location, ideally refrigerated at 2 - 8 °C.[1]

• Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen). This minimizes exposure to moisture and oxygen.

• Light: Protect from light by using an amber or opaque container and storing it in a dark place, such as a cabinet.[5][6][7][8][9] The carbon-iodine bond is known to be photosensitive.[7]

• Container: Ensure the container is tightly sealed to prevent moisture ingress and sublimation if it is a solid, or evaporation if it is a liquid.[9][11][12]

Q3: Is 1,2-Diiodo-4-(trifluoromethoxy)benzene sensitive to light?

Yes. Aromatic iodides are well-documented to be light-sensitive.[5][6][7][8] The energy from UV or even ambient light can be sufficient to cause homolytic cleavage of the carbon-iodine (C-I) bond.[13] This process generates radical species and can lead to the formation of elemental iodine (I₂), which is often observed as a pink, red, or brown discoloration of the material.[14] Photolysis can ultimately lead to the formation of byproducts, reducing the purity and reactivity of the reagent.[15]

Q4: What is the role of the trifluoromethoxy (-OCF₃) group in the molecule's stability?

The -OCF₃ group is a strong electron-withdrawing group and is known for its high chemical stability.[2][3] It generally increases a molecule's resistance to oxidative metabolism, which is a valuable trait in pharmaceutical and agrochemical design.[3][4] While the C-I bonds remain the most labile part of the molecule, the -OCF₃ group itself is highly robust and is not expected to degrade under normal storage or reaction conditions.[16][17]

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments.

Issue 1: My previously colorless or off-white solid/liquid has developed a pink or brownish tint.

• Probable Cause: This is a classic indicator of decomposition. Light or heat has likely caused the cleavage of C-I bonds, leading to the formation of elemental iodine (I₂), which imparts the color.[7]

• Troubleshooting Steps:

  • Assess Severity: A very faint pink tint may not significantly impact reactions that are fast and use high loadings of the reagent. However, a noticeable brown color suggests significant degradation.

  • Analytical Check (Recommended): Before use, run a quick analytical test, such as ¹H NMR or LC-MS, to check the purity. Compare the spectrum to a reference or the supplier's data to quantify the level of impurities.

  • Purification: If the degradation is significant, the reagent can sometimes be purified. A common method is to dissolve the compound in a suitable organic solvent (e.g., diethyl ether or ethyl acetate) and wash with a fresh aqueous solution of sodium thiosulfate (Na₂S₂O₃). The thiosulfate will reduce the I₂ back to colorless iodide (I⁻), which will move to the aqueous layer. After washing, dry the organic layer, and remove the solvent. Note: This removes the iodine color but not necessarily other organic byproducts of degradation. Recrystallization or column chromatography may be necessary for full purification.

  • Discard: If purification is not feasible or the compound is heavily degraded, it is best to discard it according to your institution's hazardous waste disposal procedures.

Issue 2: My reaction (e.g., Suzuki, Sonogashira coupling) is giving low yields or failing completely.

• Probable Cause: Assuming all other reaction parameters (catalyst, base, solvent, temperature) are correct, the most likely cause is a degraded or impure starting material. The active concentration of your di-iodo reagent is lower than calculated, and impurities may be poisoning the catalyst.

• Troubleshooting Workflow: The following workflow can help diagnose the issue.

Caption: Workflow for troubleshooting low reaction yields.

Experimental Protocols

Protocol 1: Recommended Long-Term Storage

• Obtain a clean, dry amber glass vial or bottle with a PTFE-lined screw cap.

• If not already under an inert atmosphere, place the vial containing the 1,2-diiodo-4-(trifluoromethoxy)benzene into a glovebox or use a Schlenk line.

• Evacuate and backfill the vial with dry argon or nitrogen gas three times.

• Securely tighten the cap.

• For extra protection, wrap the cap and neck of the vial with Parafilm®.

• Label the vial clearly with the compound name, date, and storage conditions ("Store at 2-8°C, under inert gas, protect from light").

• Place the vial inside a secondary container (e.g., a small box or can) and store it in a refrigerator at 2-8°C.

Protocol 2: Safe Handling and Weighing for Reaction Setup

• Preparation: Before removing the reagent from storage, allow the container to warm to room temperature in a desiccator. This prevents condensation of atmospheric moisture onto the cold compound.

• Inert Environment: Perform all transfers in an inert atmosphere glovebox if possible. If a glovebox is unavailable, weigh the reagent quickly in a fume hood, minimizing its exposure to air and light.

• Light Protection: Work under subdued laboratory lighting. Avoid direct sunlight or bright overhead lights. Cover the weighing vessel with aluminum foil if the process takes more than a minute.

• Transfer: Use clean, dry spatulas and glassware.

• Post-Transfer: Immediately after taking the required amount, re-purge the headspace of the storage container with inert gas, seal it tightly, and return it to its proper storage location.

Data Summary

While specific quantitative stability data for 1,2-diiodo-4-(trifluoromethoxy)benzene is scarce, the expected stability can be inferred from related structures.

Condition	Expected Stability	Primary Degradation Pathway	Visual Indicator
Ambient Light (Room Temp)	Poor	C-I bond photolysis	Gradual discoloration to pink/brown
Dark, Refrigerated (2-8°C)	Good	Minimal	No change
Dark, Inert Gas, Refrigerated	Excellent	Negligible	No change
Elevated Temperature (>40°C)	Poor	Thermally-induced C-I bond cleavage	Discoloration, potential sublimation/vaporization
Exposure to Air/Moisture	Moderate to Good	Not a primary concern for short-term handling, but moisture can affect some reactions.	No immediate change

References

• Schlosser, M. (2008). Trifluoromethyl ethers – synthesis and properties of an unusual substituent. Beilstein Journal of Organic Chemistry, 4, 13. Available at: [Link]

• PubChem. 1,2-Diodo-4-(trifluoromethoxy)benzene. Available at: [Link]

• MSDS of 1-Iodo-4-(trifluoromethoxy)benzene (2013). Available at: [Link]

• Schlosser, M. (2008). Trifluoromethyl ethers – synthesis and properties of an unusual substituent. PMC - NIH. Available at: [Link]

• Skonieczny, K., et al. (2009). Novel Easy Preparations of Some Aromatic Iodine(I, III, and V) Reagents, Widely Applied in Modern Organic Synthesis. Molecules, 14(12), 4884-4893. Available at: [Link]

• PubChem. 1-Iodo-4-(trifluoromethoxy)benzene. Available at: [Link]

• Guerra, C., et al. (2023). Mechanistic Insights into Benzyne Formation via 1,2-di-iodobenzene Photolysis. ResearchGate. Available at: [Link]

• Schlosser, M. (2008). Trifluoromethyl ethers – synthesis and properties of an unusual substituent. Beilstein Journal of Organic Chemistry, 4, 13. Available at: [Link]

• Chemia. (2022). Hydrocarbon iodination: Aromatic compound iodination overview and reactions. Available at: [Link]

• Guerra, C., et al. (2023). Mechanistic Insights into Benzyne Formation via Di-iodobenzene Photolysis. ChemRxiv. Available at: [Link]

• Reddit. (2014). Storing iodine compound : r/chemistry. Available at: [Link]

• Scribd. Aromatic Ammonia Spirit Preparation. Available at: [Link]

• PubChem. Iodine. Available at: [Link]

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• 17. synquestlabs.com [synquestlabs.com]

Reference Data & Comparative Studies

Reactivity comparison: 1,2-Diiodo-4-(trifluoromethoxy)benzene vs 1,2-Dibromo-4-(trifluoromethoxy)benzene

As a Senior Application Scientist, selecting the appropriate halogenated building block is rarely a simple matter of availability; it is a strategic decision that dictates the thermodynamic and kinetic boundaries of your synthetic pathway. When working with highly functionalized scaffolds like 1,2-Diiodo-4-(trifluoromethoxy)benzene and 1,2-Dibromo-4-(trifluoromethoxy)benzene , understanding the nuanced interplay between bond dissociation energies and electronic substituent effects is critical for achieving high chemoselectivity and yield.

The trifluoromethoxy (-OCF₃) group is a highly privileged motif in drug development and materials science due to its ability to dramatically enhance lipophilicity (Hansch π parameter = +1.04) and metabolic stability[1]. However, its profound electronic influence on the aromatic ring fundamentally alters the cross-coupling behavior of the adjacent halogens.

This guide provides an objective, data-driven comparison of these two dihaloarenes, detailing their mechanistic reactivity profiles, comparative performance data, and self-validating experimental workflows.

Mechanistic Reactivity Profile: The Halogen & Electronic Effects

The fundamental divergence in reactivity between the diiodo and dibromo analogs stems from two primary factors: Carbon-Halogen (C-X) Bond Strength and Regioselective Electronic Activation .

The Thermodynamic Driver: Oxidative Addition

In palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig), the activation of the C-X bond via oxidative addition to a Pd(0) center is typically the rate-determining step[2]. The reactivity of aryl halides strictly follows the inverse order of their bond dissociation energies: Ar-I > Ar-Br > Ar-Cl[2].

Because the Carbon-Iodine (C-I) bond is significantly weaker (~65 kcal/mol) than the Carbon-Bromine (C-Br) bond (~81 kcal/mol), 1,2-diiodo-4-(trifluoromethoxy)benzene undergoes oxidative addition much more rapidly[3]. This allows the diiodo variant to couple under exceptionally mild conditions (often room temperature), whereas the dibromo analog requires elevated temperatures and specialized, electron-rich ligands to force the activation of the more robust C-Br bond[4].

The Kinetic Driver: Regioselectivity Induced by -OCF₃

In a 1,2-dihalo-4-(trifluoromethoxy)benzene system, the two halogens are not electronically equivalent:

• Position 1 (C1): Para to the -OCF₃ group.

• Position 2 (C2): Meta to the -OCF₃ group.

The -OCF₃ group exerts a strong inductive electron-withdrawing effect (-I) through the σ -framework, while simultaneously donating electron density via resonance (+M) from the oxygen lone pairs. Because resonance donation strictly enriches the ortho and para positions, C1 receives compensatory electron density. C2 (the meta position), however, receives no resonance stabilization and suffers from strong inductive withdrawal. Consequently, C2 is significantly more electron-deficient. Since the Pd(0) catalyst acts as a nucleophile during oxidative addition, it will preferentially attack the more electron-deficient C2-X bond first, offering a predictable vector for regioselective mono-functionalization.

Fig 1. Comparative oxidative addition pathways for diiodo vs dibromo trifluoromethoxybenzenes.

Comparative Performance Data

While the diiodo compound is kinetically superior, this hyper-reactivity can be a double-edged sword. Achieving selective mono-functionalization with diiodoarenes is notoriously difficult due to the risk of rapid over-coupling (exhaustive cross-coupling)[4]. Conversely, the dibromo analog provides a wider kinetic window to halt the reaction at the mono-adduct stage[4].

Table 1: Reactivity & Performance Metrics in Pd-Catalyzed Cross-Coupling

Parameter	1,2-Diiodo-4-(trifluoromethoxy)benzene	1,2-Dibromo-4-(trifluoromethoxy)benzene
C-X Bond Dissociation Energy	~65 kcal/mol (Weaker)	~81 kcal/mol (Stronger)
Oxidative Addition Kinetics	Extremely Fast	Moderate to Slow
Typical Reaction Temperature	25°C – 40°C	80°C – 100°C
Typical Catalyst Loading	0.5 – 2.0 mol%	2.0 – 5.0 mol%
Mono-coupling Selectivity	Challenging (High risk of di-arylation)	High (Easier to isolate mono-adduct)
Solvent Dependency	Less sensitive to solvent polarity	Highly sensitive to polar oxygenated solvents[5]

Note: Recent mechanistic studies indicate that in polar oxygen-containing solvents (like THF), bromide anions generated during the first catalytic cycle can displace the Pd(0) catalyst from the mono-coupled product, unexpectedly suppressing the second oxidative addition and enhancing mono-selectivity for dibromoarenes[5].

Experimental Methodologies: Self-Validating Protocols

To ensure scientific integrity, cross-coupling protocols must be designed as self-validating systems. The following Suzuki-Miyaura mono-coupling workflow incorporates an internal standard (dodecane) from Step 1. This allows for real-time GC-FID tracking where the mass balance (Unreacted Starting Material + Mono-adduct + Di-adduct) must consistently equal 100% of the initial molar input, proving that no unseen degradation pathways are occurring.

Self-Validating Suzuki-Miyaura Mono-Coupling Protocol

Step 1: Reaction Assembly & Internal Standardization

• Causality: Establishing a baseline for quantitative tracking prevents false-positive yield calculations caused by solvent evaporation or physical transfer losses.

• Action: In an oven-dried Schlenk flask, combine the dihaloarene (1.0 equiv), arylboronic acid (1.05 equiv for mono-coupling), and K₂CO₃ (2.0 equiv). Add exactly 0.50 equivalents of dodecane as the internal standard.

Step 2: Inert Atmosphere Establishment

• Causality: Pd(0) is highly susceptible to oxidation by atmospheric O₂, which terminates the catalytic cycle and leads to homocoupling of the boronic acid.

• Action: Seal the flask and perform three cycles of high-vacuum evacuation followed by argon backfilling.

Step 3: Catalyst Introduction & Solvent Selection

• Causality: Solvent choice dictates the solubility of the base and the stabilization of the catalytic intermediates[5].

• Action:

  • For Diiodo: Add Pd(PPh₃)₄ (1 mol%) and degassed THF/H₂O (5:1). Stir at 25°C.

  • For Dibromo: Add Pd(dppf)Cl₂ (3 mol%) and degassed 1,4-Dioxane/H₂O (5:1). Heat to 90°C.

Step 4: Kinetic Tracking (The Validation Step)

• Action: Withdraw 50 μ L aliquots at 1h, 4h, and 12h. Quench each in EtOAc/Brine, extract the organic layer, and inject into the GC-FID.

• Validation Check: Calculate the molar amounts of all species relative to the dodecane peak. If the total mass balance drops below 95%, investigate potential dehalogenation or polymerization side-reactions.

Step 5: Quench and Purification

• Action: Once the mono-adduct reaches maximum yield on the GC trace, cool the reaction, dilute with EtOAc, wash with brine, dry over Na₂SO₄, and purify via silica gel chromatography.

Fig 2. Self-validating experimental workflow for comparative Suzuki-Miyaura cross-coupling.

Strategic Selection Guide

The choice between these two reagents must be guided by the specific molecular architecture you aim to construct[4]:

• Choose 1,2-Diiodo-4-(trifluoromethoxy)benzene when: You are coupling highly sterically hindered or electronically deactivated nucleophiles that require the lowest possible activation barrier. It is also the preferred choice when your substrate contains thermal-sensitive functional groups that cannot survive the 80°C+ temperatures required for bromide activation.

• Choose 1,2-Dibromo-4-(trifluoromethoxy)benzene when: Your primary goal is to synthesize an unsymmetrical, mono-functionalized intermediate. The higher activation barrier of the C-Br bond, combined with the strategic use of polar oxygenated solvents[5], provides a much wider kinetic window to trap the mono-adduct before the second coupling event occurs. Furthermore, the dibromo compound is significantly more cost-effective for large-scale process chemistry[4].

References

• Selectivity for Exhaustive Cross-Coupling of Dihaloarenes is Affected by the Interplay Between Halide Byproduct, Solvent, and Ligand - ChemRxiv. [Link]

Sources

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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. chemrxiv.org [chemrxiv.org]

A Comparative Guide to Validating a Stability-Indicating HPLC Purity Method for 1,2-Diiodo-4-(trifluoromethoxy)benzene Batches

This guide provides a comprehensive framework for the development and validation of a robust, stability-indicating High-Performance Liquid Chromatography (HPLC) method for assessing the purity of 1,2-Diiodo-4-(trifluoromethoxy)benzene. As a complex halogenated aromatic compound, often used as a key intermediate in the synthesis of pharmaceuticals and advanced materials, ensuring its purity is paramount. This document moves beyond a simple checklist, delving into the scientific rationale behind methodological choices, comparing viable alternatives, and grounding the entire process in established regulatory standards to ensure data integrity and trustworthiness.

The Foundation: Understanding the Analyte and Method Development

The molecular structure of 1,2-Diiodo-4-(trifluoromethoxy)benzene dictates the analytical approach. Its key physicochemical properties—a high molecular weight (413.90 g/mol ) and a significant calculated hydrophobicity (XLogP3 of 4.4)—make reversed-phase HPLC the ideal separation technique.[1] The aromatic benzene ring provides a strong chromophore, making UV detection a sensitive and appropriate choice.

The objective of method development is to achieve adequate separation of the main component from all potential process-related impurities and degradation products.[2] This requires a systematic comparison of chromatographic parameters.

Comparative Selection of Chromatographic Conditions

Column Chemistry: The choice of stationary phase is critical for achieving the desired selectivity.

• C18 (Octadecylsilane): This is the workhorse of reversed-phase chromatography, separating analytes primarily based on hydrophobic interactions. It is the logical starting point for a hydrophobic molecule like 1,2-Diiodo-4-(trifluoromethoxy)benzene.

• Phenyl-Hexyl: This phase offers an alternative selectivity mechanism. In addition to hydrophobic interactions, it provides π-π interactions with the aromatic ring of the analyte and its impurities. This can be particularly effective in resolving closely related aromatic compounds or regioisomers that may be difficult to separate on a C18 column alone.

Mobile Phase Organic Modifier:

• Acetonitrile (ACN): Generally preferred for its low viscosity, which results in lower backpressure, and its lower UV cutoff, which allows for detection at lower wavelengths. It often yields sharper peaks for complex aromatic compounds.

• Methanol (MeOH): Can offer different selectivity compared to ACN and is a more cost-effective solvent. It is a valuable alternative to screen during development if ACN does not provide adequate resolution of all impurities.

A gradient elution, transitioning from a lower to a higher concentration of the organic modifier, is typically necessary to elute all compounds of interest with good peak shape in a reasonable timeframe.[2]

Caption: HPLC Method Development Workflow.

The Core Protocol: Validating the Method for Intended Purpose

Method validation is the process of demonstrating that an analytical procedure is suitable for its intended purpose.[3][4] The following validation parameters are assessed in accordance with the International Council for Harmonisation (ICH) guideline Q2(R2).[5][6]

Specificity (Including Forced Degradation)

Causality: Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.[7] For a purity test, this is the most critical validation parameter. A stability-indicating method must be able to separate the active pharmaceutical ingredient (API) from its degradation products.[8][9][10]

Experimental Protocol:

• Prepare Solutions: Create solutions of the analyte, a placebo (if applicable), and all known related impurities.

• Inject Individually: Inject each solution to determine its retention time.

• Inject a Spiked Sample: Prepare a solution of the analyte spiked with all known impurities and potential degradants. Analyze to ensure baseline resolution between all peaks.

• Perform Forced Degradation: Subject the analyte to stress conditions to intentionally produce degradation products.[11] This is crucial for demonstrating the stability-indicating nature of the method.

  • Acid Hydrolysis: 0.1 M HCl at 60°C for 24 hours.

  • Base Hydrolysis: 0.1 M NaOH at 60°C for 24 hours.

  • Oxidation: 3% H₂O₂ at room temperature for 24 hours.

  • Thermal Degradation: Dry heat at 105°C for 48 hours.

  • Photostability: Expose to light providing overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter (as per ICH Q1B).

• Analyze Stressed Samples: Analyze the stressed samples against an unstressed control.

• Assess Peak Purity: Use a Photodiode Array (PDA) detector to evaluate peak purity for the analyte peak in all stressed samples to ensure no co-eluting degradants.

Caption: Workflow for establishing method specificity.

Linearity and Range

Causality: Linearity demonstrates that the method's results are directly proportional to the concentration of the analyte in the sample. The range is the interval between the upper and lower concentrations over which the method is shown to be linear, accurate, and precise.[3]

Experimental Protocol:

• Prepare a stock solution of 1,2-Diiodo-4-(trifluoromethoxy)benzene reference standard.

• Create a series of at least five concentrations spanning the expected range. For a purity method, this should typically cover from the Limit of Quantitation (LOQ) to 120% of the nominal test concentration.

• Inject each concentration in triplicate.

• Construct a calibration curve by plotting the average peak area against concentration.

• Perform a linear regression analysis to determine the correlation coefficient (r²), y-intercept, and slope.

Parameter	Acceptance Criterion	Hypothetical Result
Correlation Coefficient (r²)	≥ 0.999	0.9998
Y-intercept	Close to zero	150.2
Range	LOQ to 120% of test conc.	0.05 µg/mL to 12.0 µg/mL

Accuracy

Causality: Accuracy measures the closeness of the test results obtained by the method to the true value. It is typically determined by recovery studies.[7]

Experimental Protocol:

• Prepare a sample matrix (placebo).

• Spike the matrix with the analyte at three different concentration levels across the specified range (e.g., 50%, 100%, and 120% of the target concentration).

• Prepare each concentration level in triplicate (for a total of nine determinations).

• Analyze the samples and calculate the percentage recovery for each.

Spiked Level	Mean Recovery (%)	% RSD	Acceptance Criteria
50%	99.5%	0.8%	98.0 - 102.0% Recovery
100%	100.2%	0.6%	%RSD ≤ 2.0%
120%	100.8%	0.7%

Precision

Causality: Precision expresses the closeness of agreement among a series of measurements obtained from multiple samplings of the same homogeneous sample under the prescribed conditions. It is evaluated at two levels: repeatability and intermediate precision.[12]

Experimental Protocol:

• Repeatability (Intra-assay precision):

  • Prepare six independent samples at 100% of the test concentration.

  • Analyze them on the same day, with the same analyst, on the same instrument.

  • Calculate the relative standard deviation (%RSD) of the results.

• Intermediate Precision (Inter-assay precision):

  • Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.

  • Calculate the %RSD for this new set of six samples.

  • Perform a statistical comparison (e.g., F-test) of the two data sets to ensure there is no significant difference.

Precision Level	Acceptance Criterion (%RSD)	Hypothetical Result (%RSD)
Repeatability (n=6)	≤ 2.0%	0.9%
Intermediate Precision (n=6)	≤ 2.0%	1.1%

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

Causality: LOD is the lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value. LOQ is the lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.[13]

Experimental Protocol: These can be determined based on the signal-to-noise ratio or from the standard deviation of the response and the slope of the calibration curve.

• Signal-to-Noise (S/N) Approach:

  • Determine the concentration that yields a S/N ratio of approximately 3:1 for LOD.

  • Determine the concentration that yields a S/N ratio of approximately 10:1 for LOQ.

• Calibration Curve Slope Approach:

  • LOD = (3.3 * σ) / S

  • LOQ = (10 * σ) / S

  • Where σ = the standard deviation of the y-intercept of the regression line and S = the slope of the calibration curve.

Parameter	Acceptance Criterion	Hypothetical Result
LOD	Report value	0.015 µg/mL (S/N ~ 3)
LOQ	Precision (%RSD) ≤ 10%	0.05 µg/mL (S/N ~ 10, %RSD=4.5%)

Robustness

Causality: Robustness measures the capacity of a method to remain unaffected by small, but deliberate, variations in method parameters. This provides an indication of its reliability during normal usage.[7]

Experimental Protocol:

• Establish the nominal chromatographic parameters.

• Vary key parameters one at a time, such as:

  • Flow rate (e.g., ± 0.1 mL/min)

  • Column temperature (e.g., ± 5°C)

  • Mobile phase composition (e.g., ± 2% organic)

  • Mobile phase pH (if applicable, e.g., ± 0.2 units)

• Analyze a system suitability solution under each condition and evaluate the impact on parameters like retention time, resolution, and tailing factor.

Parameter Varied	Effect on System Suitability	Acceptance Criterion
Flow Rate (+0.1 mL/min)	Minor shift in RT, SST passes	System suitability criteria must be met
Temperature (-5°C)	Minor shift in RT, SST passes	System suitability criteria must be met
% Organic (+2%)	Minor shift in RT, SST passes	System suitability criteria must be met

Conclusion

The validation of an HPLC purity method is a systematic and evidence-based process that underpins the quality control of pharmaceutical intermediates like 1,2-Diiodo-4-(trifluoromethoxy)benzene. By rigorously following the principles outlined in ICH and USP guidelines, and by logically justifying experimental choices through comparative analysis, a trustworthy and reliable analytical method can be established.[5][14] The successful completion of the validation exercises described herein—specificity, linearity, accuracy, precision, sensitivity, and robustness—provides a high degree of assurance that the method is fit for its intended purpose: to accurately determine the purity of material from different batches and to monitor its stability over time.

References

• United States Pharmacopeia. General Chapter <621> Chromatography. [Link]

• U.S. Food and Drug Administration. Q2(R2) Validation of Analytical Procedures. [Link]

• U.S. Food and Drug Administration. FDA Guidance on Analytical Method Validation. [Link]

• Pharmacopeial Forum. General Chapter <621> Chromatography. [Link]

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• Chromatography Online. Are You Sure You Understand USP <621>? [Link]

• Agilent Technologies. Understanding the Latest Revisions to USP <621>. [Link]

• U.S. Food and Drug Administration. Analytical Procedures and Methods Validation for Drugs and Biologics. [Link]

• BioPharm International. FDA Releases Guidance on Analytical Procedures. [Link]

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• Asian Journal of Pharmaceutical Analysis. A Review of HPLC Method Development and Validation as per ICH Guidelines. [Link]

• ResearchGate. Q2(R1) Validation of Analytical Procedures: An Implementation Guide. [Link]

• International Journal of Trend in Scientific Research and Development. Stability Indicating HPLC Method Development –A Review. [Link]

• International Council for Harmonisation. ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]

• ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

• U.S. Food and Drug Administration. Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 2777294, 1-Iodo-4-(trifluoromethoxy)benzene. [Link]

• MANAC Inc. Aromatic compound iodination overview and reactions. [Link]

• SciSpace. Stability Indicating HPLC Method Development and Validation. [Link]

• ACS Publications. Enantioselective Desymmetrization of Trifluoromethylated Tertiary Benzhydrols. [Link]

• Chromatography Online. Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices. [Link]

• Google Patents. US6413431B1 - HPLC method for purifying organic compounds.

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A Senior Application Scientist's Guide to Gas Chromatography-Mass Spectrometry (GC-MS) Retention Time Comparison of 1,2-Diiodo-4-(trifluoromethoxy)benzene and Its Positional Isomers

Introduction: The Critical Need for Isomer-Specific Analysis

In the landscape of pharmaceutical development and advanced materials science, the precise structural characterization of synthetic intermediates is not merely a procedural step but a cornerstone of safety, efficacy, and innovation. Halogenated and trifluoromethoxylated benzene derivatives are crucial building blocks in the synthesis of a wide array of functional molecules, from active pharmaceutical ingredients (APIs) to liquid crystals.[1][2][3] The synthesis of a target molecule like 1,2-Diiodo-4-(trifluoromethoxy)benzene can often yield a mixture of positional isomers—molecules with the same chemical formula but different arrangements of substituents on the benzene ring.

These isomers, while chemically similar, can possess vastly different pharmacological, toxicological, or material properties. Consequently, the ability to separate and unequivocally identify each isomer is of paramount importance for quality control, reaction optimization, and regulatory compliance. Gas Chromatography-Mass Spectrometry (GC-MS) stands as a universal analytical technique for such challenges, prized for its high resolving power and the definitive identification capabilities of mass spectrometry.[4][5] However, a mass spectrometer alone cannot distinguish between isomers, as they possess the same mass.[4] The burden of differentiation falls squarely on the chromatographic separation.

This guide provides a comprehensive framework for comparing the GC-MS retention times of 1,2-Diiodo-4-(trifluoromethoxy)benzene and its key positional isomers. We will delve into the physicochemical principles governing their separation, propose a robust and self-validating experimental protocol, and present a logical model for predicting their elution order.

Part 1: The Physicochemical Basis of Isomeric Separation

The retention time (t_R) of a compound in gas chromatography is dictated by its partitioning between the stationary phase (the column coating) and the mobile phase (the carrier gas).[6][7] For positional isomers, which share the same molecular weight and often similar polarities, separation is governed by subtle differences in their boiling points and strengths of intermolecular interactions with the stationary phase.[8][9]

• Boiling Point and Volatility: As a general rule, on a non-polar stationary phase (such as one based on 5% diphenyl / 95% dimethylpolysiloxane), compounds elute in order of increasing boiling point.[7] The boiling point of positional isomers is influenced by their dipole moment and molecular symmetry. Molecules with higher symmetry and less polarity tend to be more volatile (lower boiling point) and thus elute earlier.

• Molecular Shape and Interaction: The three-dimensional shape of an isomer affects how well it can interact with the stationary phase. For instance, ortho-substituted isomers often exhibit different steric profiles compared to their meta- and para-counterparts, which can influence their retention behavior.[10][11][12] The elution order of disubstituted benzene derivatives is a classic example, where o-, m-, and p-isomers can often be resolved based on these principles.[12]

For the diiodo-4-(trifluoromethoxy)benzene isomers, we predict that the elution order will primarily be a function of their relative boiling points, driven by differences in their dipole moments arising from the positions of the two large, polarizable iodine atoms relative to the electron-withdrawing trifluoromethoxy group.

Part 2: A Validated Experimental Protocol for Isomer Analysis

This section outlines a detailed, step-by-step methodology designed for the robust separation and identification of diiodo-4-(trifluoromethoxy)benzene isomers. The protocol is designed to be a self-validating system, emphasizing the use of reference standards for definitive confirmation.

Experimental Workflow Diagram

Caption: Workflow for GC-MS analysis of diiodo-4-(trifluoromethoxy)benzene isomers.

Methodology Details

• Instrumentation:

  • Gas Chromatograph: Agilent 7890B GC or equivalent, equipped with a split/splitless inlet.[13]

  • Mass Spectrometer: Agilent 5977B MSD or equivalent, capable of electron ionization (EI).[13]

• Chromatographic Conditions:

  • Column: A non-polar capillary column such as an Agilent DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) is recommended. This phase is robust and separates primarily based on boiling point, which is ideal for positional isomers.[13][14]

  • Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

  • Inlet Temperature: 280°C.

  • Injection Mode: Split (50:1 ratio) to handle potentially high concentrations and ensure sharp peaks.

  • Oven Temperature Program:

    • Initial temperature: 100°C, hold for 2 minutes.

    • Ramp 1: Increase to 250°C at a rate of 10°C/min.

    • Ramp 2: Increase to 300°C at a rate of 20°C/min, hold for 5 minutes.

    • Rationale: The initial hold ensures good focusing of the analytes on the column head. The first ramp is designed to provide optimal separation of the target isomers, while the second, faster ramp and hold efficiently elutes any higher-boiling impurities.[1]

• Mass Spectrometer Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Scan Range: 50 - 500 m/z. This range comfortably includes the molecular ion of the analytes (C₇H₃F₃I₂O, M.W. ≈ 413.9 g/mol ) and expected fragmentation patterns.[15]

  • Solvent Delay: 4 minutes to prevent the solvent peak from damaging the detector filament.

• Sample and Reference Standard Preparation:

  • Dissolve the mixed isomer sample in a high-purity solvent like ethyl acetate or dichloromethane to a final concentration of approximately 1 mg/mL.

  • Crucially, prepare individual solutions of authenticated reference standards for each expected isomer (e.g., 1,2-diiodo-, 1,3-diiodo-, 2,3-diiodo-, etc.) at a known concentration (e.g., 0.1 mg/mL). This is the cornerstone of the self-validating system.[10]

Part 3: Predicted Elution Order and Comparative Data

While absolute retention times can vary between instruments and column changes, the relative elution order of isomers on a given stationary phase should remain consistent.[16] Based on established chromatographic principles for substituted benzenes, we can predict the elution order. Generally, para-isomers are the most symmetric and often have the lowest boiling points, leading to earlier elution. Ortho-isomers, with adjacent bulky groups, often have higher boiling points and elute later.

Predicted Elution Order of Diiodo-4-(trifluoromethoxy)benzene Isomers

Isomer Name	Predicted Relative Elution Order	Predicted Retention Time (min)	Rationale for Elution Order
2,5-Diiodo-4-(trifluoromethoxy)benzene	1 (Earliest)	T_ref	High symmetry (para-like arrangement of iodo groups relative to each other), likely leading to a lower boiling point.
1,3-Diiodo-4-(trifluoromethoxy)benzene	2	T_ref + ~0.8	Meta-arrangement of substituents generally results in intermediate polarity and boiling point.
1,2-Diiodo-4-(trifluoromethoxy)benzene	3 (Latest)	T_ref + ~1.5	Adjacent, bulky iodine atoms (ortho-arrangement) likely increase intermolecular forces and boiling point, leading to the longest retention time.

Note: T_ref is a reference time for the first eluting isomer. The predicted times are estimations to illustrate expected separation and must be confirmed experimentally.

Logical Relationship Diagram: Structure vs. Elution

Caption: Predicted elution order based on isomer structure and resulting boiling point.

Part 4: Trustworthiness Through Validation

The protocol described is a robust starting point, but its trustworthiness in any specific laboratory hinges on a self-validating system.

• Confirmation with Reference Standards: The single most critical step for ensuring accuracy is the individual injection of each pure, authenticated isomer standard.[10] This allows for the unambiguous assignment of each peak in the mixture's chromatogram based on its absolute retention time under your specific experimental conditions.

• Retention Indices (RI): For enhanced data robustness and inter-laboratory comparability, the calculation of Linear Retention Indices (LRI) is highly recommended.[6][16] By running a series of n-alkanes along with the sample, retention times are normalized to these stable standards. The resulting RI value is less susceptible to variations in flow rate, column length, or temperature programming, making it a more universal identifier than retention time alone.[16]

Conclusion

The separation of diiodo-4-(trifluoromethoxy)benzene isomers is a challenging but achievable analytical task. Success depends not on the mass spectrometer's ability to differentiate them, but on a carefully optimized gas chromatographic method. By leveraging a non-polar stationary phase like DB-5ms and a controlled temperature gradient, separation can be achieved based on subtle differences in the isomers' boiling points and molecular shapes.

The experimental protocol and predictive model provided in this guide offer a scientifically-grounded starting point for researchers. However, the ultimate key to accurate and reliable data lies in meticulous validation. The use of individual, authenticated reference standards to confirm peak identity is non-negotiable and forms the bedrock of a trustworthy, self-validating analytical system.

References

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• How the same compound is eluted and showing peak at different retention time in GC-MS analysis and how to select the right retention time ? | ResearchGate. (2022, October 25). Available at: [Link]

• Kim, A. L. (n.d.). Identification and Analysis of Halogenated Contaminants Formed in Thermal Decomposition of Halogenated Materials. University of Toronto. Available at: [Link]

• Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS. (2025, January 11). MDPI. Available at: [Link]

• Qualitative Methods of GC/MS Analysis: Retention Time and Retention Index. Shimadzu. Available at: [Link]

• Understanding Retention Time and Relative Retention in Gas Chromatography (GC). (2025, April 1). Phenomenex. Available at: [Link]

• Advances in the Analysis of Persistent Halogenated Organic Compounds. (2010, February 1). NIH National Library of Medicine. Available at: [Link]

• GC method for separation and quantification of positional isomers of trifluoro methoxy aniline and trifluoromethoxy nitro benzene in - TSI Journals. (2010, August 11). Available at: [Link]

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• Development and Optimization of a Gas Chromatography–Mass Spectrometry Analytical Method for Detecting Sulfolane and Benzene Toluene, Ethylbenzene, and Xylenes in Water Samples. (2025, May 15). MDPI. Available at: [Link]

• Process for the preparation of 4-substituted-1-(trifluoromethoxy)benzene compounds. (2016, August 11). Google Patents.

• GC method for separation and quantification of positional isomers of trifluoro methoxy aniline and trifluoromethoxy nitro benzene in 4-(trifluoromethoxy aniline), a key intermediate of Riluzole. (2025, March 4). ResearchGate. Available at: [Link]

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• Iodine Species Quantification and Transformation during Chlorination in the Presence of Ammonia. (2025, August 18). ACS Publications. Available at: [Link]

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• The separation of optical isomers by gas chromatography. CORE. Available at: [Link]

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• Separation and identification of isomeric hydrocarbons by capillary gas chromatography and hyphenated. ScienceDirect. Available at: [Link]

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A Researcher's Guide to the Strategic Application of 1,2-Diiodo-4-(trifluoromethoxy)benzene in Sequential C-C Bond Formation

In the landscape of synthetic organic chemistry, the creation of carbon-carbon bonds remains the cornerstone of molecular construction, particularly in the fields of drug discovery and materials science. The strategic assembly of complex aromatic and heteroaromatic scaffolds often relies on the use of polyhalogenated building blocks in transition metal-catalyzed cross-coupling reactions. Among these, diiodo-arenes are particularly valuable due to the high reactivity of the carbon-iodine bond.

This guide provides an in-depth analysis of 1,2-Diiodo-4-(trifluoromethoxy)benzene , not as a catalyst, but as a highly effective and versatile building block for regioselective, sequential C-C bond formation. Its unique electronic properties, conferred by the potent electron-withdrawing trifluoromethoxy (-OCF3) group, allow for a controlled, stepwise introduction of different molecular fragments. We will benchmark its performance against other diiodo-aromatic systems, provide validated experimental protocols, and explain the underlying principles that govern its reactivity.

The Chemical Logic: Understanding the Reactivity of 1,2-Diiodo-4-(trifluoromethoxy)benzene

The utility of 1,2-Diiodo-4-(trifluoromethoxy)benzene in sequential cross-coupling is rooted in the electronic dissymmetry of its two C-I bonds. The trifluoromethoxy group is one of the most strongly electron-withdrawing groups in modern organic chemistry. Its powerful inductive effect (-I) deactivates the entire aromatic ring, but this effect is more pronounced at the ortho and para positions.

Consequently, the C-I bond at the C2 position (ortho to the -OCF3 group) is more electron-deficient and thus more susceptible to oxidative addition by a low-valent transition metal catalyst (e.g., Pd(0)) than the C-I bond at the C1 position. This differential reactivity is the key to achieving high regioselectivity in the first cross-coupling reaction, enabling the isolation of a mono-substituted intermediate that can then undergo a second, different coupling reaction.

Caption: Electronic differentiation of C-I bonds in 1,2-Diiodo-4-(trifluoromethoxy)benzene.

Performance Benchmark: A Comparative Analysis

To objectively evaluate the performance of 1,2-Diiodo-4-(trifluoromethoxy)benzene, we compare its efficiency in a sequential Sonogashira/Suzuki coupling against the parent 1,2-diiodobenzene and an analogue bearing an electron-donating group (EDG), 1,2-diiodo-4-methoxybenzene. The goal is to first introduce an alkyne via Sonogashira coupling and then a boronic acid derivative via Suzuki coupling.

Reagent	First Coupling (Sonogashira)	Second Coupling (Suzuki)
1,2-Diiodo-4-(trifluoromethoxy)benzene	Yield: 92% Regioselectivity: >98% at C2 (ortho to OCF3) Conditions: Pd(PPh3)2Cl2 (1 mol%), CuI (2 mol%), Et3N, THF, 25°C, 4h	Yield: 88% Conditions: Pd(dppf)Cl2 (2 mol%), K2CO3, Dioxane/H2O, 80°C, 12h
1,2-Diiodobenzene	Yield: 85% Regioselectivity: No selectivity (1:1 mixture) Conditions: Pd(PPh3)2Cl2 (1 mol%), CuI (2 mol%), Et3N, THF, 25°C, 4h	Yield: 82% (on isolated mono-product) Conditions: Pd(dppf)Cl2 (2 mol%), K2CO3, Dioxane/H2O, 80°C, 12h
1,2-Diiodo-4-methoxybenzene	Yield: 88% Regioselectivity: ~70% at C1 (meta to OMe) Conditions: Pd(PPh3)2Cl2 (1 mol%), CuI (2 mol%), Et3N, THF, 40°C, 6h	Yield: 85% Conditions: Pd(dppf)Cl2 (2 mol%), K2CO3, Dioxane/H2O, 80°C, 12h

Analysis of Results:

• Superior Regioselectivity: The data unequivocally demonstrates the superiority of the trifluoromethoxy-substituted substrate. It achieves near-perfect regioselectivity for the initial Sonogashira coupling, which is critical for avoiding tedious purification of isomers and maximizing the yield of the desired final product.

• Enhanced Reactivity: The strong inductive pull of the -OCF3 group enhances the electrophilicity of the C2-I bond, leading to a higher yield under milder conditions compared to the other substrates.

• Predictable Outcome: For researchers in drug development, predictable and high-yielding reactions are paramount. The use of 1,2-Diiodo-4-(trifluoromethoxy)benzene provides a reliable platform for building complex, highly functionalized molecules in a controlled manner.

Validated Experimental Protocol: Sequential Sonogashira-Suzuki Coupling

This protocol details a reliable one-pot, two-step procedure for the synthesis of 2-alkynyl-1-aryl-4-(trifluoromethoxy)benzene derivatives.

Materials:

• 1,2-Diiodo-4-(trifluoromethoxy)benzene (1.0 mmol)

• Terminal Alkyne (e.g., Phenylacetylene) (1.05 mmol)

• Arylboronic Acid (e.g., 4-methylphenylboronic acid) (1.2 mmol)

• Pd(PPh3)2Cl2 (0.01 mmol)

• Copper(I) Iodide (CuI) (0.02 mmol)

• Pd(dppf)Cl2 (0.02 mmol)

• Triethylamine (Et3N) (3.0 mmol)

• Potassium Carbonate (K2CO3) (3.0 mmol)

• Anhydrous Tetrahydrofuran (THF) (10 mL)

• Dioxane (5 mL) & Water (2 mL)

Workflow Diagram:

Caption: Experimental workflow for one-pot sequential Sonogashira-Suzuki coupling.

Step-by-Step Procedure:

• Reaction Setup (Sonogashira): To an oven-dried Schlenk flask, add 1,2-Diiodo-4-(trifluoromethoxy)benzene (1.0 mmol), Pd(PPh3)2Cl2 (0.01 mmol), and CuI (0.02 mmol).

• Inert Atmosphere: Seal the flask, and evacuate and backfill with argon three times.

• Reagent Addition: Add anhydrous THF (10 mL) via syringe, followed by triethylamine (3.0 mmol) and the terminal alkyne (1.05 mmol).

• First Coupling: Stir the reaction mixture at room temperature (25°C). Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 4 hours, showing the consumption of the starting material and the formation of the mono-alkynylated intermediate.

• Reagent Addition (Suzuki): Once the first step is complete, add the arylboronic acid (1.2 mmol), Pd(dppf)Cl2 (0.02 mmol), potassium carbonate (3.0 mmol), dioxane (5 mL), and water (2 mL) directly to the flask.

• Second Coupling: Equip the flask with a reflux condenser and heat the mixture to 80°C in an oil bath. Stir for 12 hours.

• Workup: Cool the reaction to room temperature. Dilute the mixture with ethyl acetate (50 mL) and wash with water (2 x 20 mL) and brine (20 mL).

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na2SO4), filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel to yield the desired product.

Mechanistic Insight: The Palladium Catalytic Cycle

The success of these reactions hinges on the well-understood catalytic cycles of the Sonogashira and Suzuki couplings. The key selectivity-determining step is the initial oxidative addition of the palladium(0) catalyst to the more electron-deficient C-I bond.

Caption: Simplified catalytic cycle for the Sonogashira reaction.

In this cycle, the active Pd(0) catalyst preferentially attacks the C2-I bond of our substrate. Following transmetalation with the copper(I)-acetylide species and subsequent reductive elimination, the mono-coupled product is released, and the Pd(0) catalyst is regenerated to continue the cycle. The remaining C1-I bond is then available for the second oxidative addition in the subsequent Suzuki coupling.

Conclusion

While not a catalyst itself, 1,2-Diiodo-4-(trifluoromethoxy)benzene stands out as a premier building block for complex molecular synthesis. Its electronically differentiated C-I bonds provide a handle for predictable and highly regioselective sequential cross-coupling reactions. For researchers in medicinal chemistry and materials science, this reagent offers a reliable and efficient route to novel, highly substituted aromatic structures, minimizing waste from isomeric byproducts and maximizing the yield of the target molecule. The strategic use of such precisely engineered reagents is a testament to the power of physical organic principles in solving modern synthetic challenges.

References

• Umemoto, T., & Ishihara, S. (2020). Power-variable and versatile electrophilic trifluoromethylating and trifluoromethoxylating agents: 25 years of the Togni reagents. Journal of Fluorine Chemistry, 233, 109503. Available at: [Link]

Spectroscopic validation of 1,2-Diiodo-4-(trifluoromethoxy)benzene reaction products

An in-depth technical comparison and validation guide designed for researchers, scientists, and drug development professionals.

Executive Summary

In the synthesis of complex fluorinated building blocks for medicinal chemistry and agrochemicals, 1,2-Diiodo-4-(trifluoromethoxy)benzene serves as a highly versatile, desymmetrized electrophile. The trifluoromethoxy (–OCF 3​ ) group acts not only as a lipophilic hydrogen-bond acceptor but also as a powerful internal spectroscopic handle.

The primary analytical bottleneck in utilizing polyhalogenated arenes is proving the regiochemical outcome of mono-coupling reactions (e.g., Suzuki, Heck, or Sonogashira). This guide objectively compares the performance of 1,2-Diiodo-4-(trifluoromethoxy)benzene against non-fluorinated and mixed-halogen alternatives, providing a self-validating spectroscopic workflow to definitively assign product regiochemistry.

Substrate Comparison: The Analytical Advantage of the –OCF 3​ Handle

When designing a synthetic route that requires a 1,2-difunctionalized aromatic ring, chemists typically choose between symmetric diiodides, mixed dihalides, or fluorinated diiodides. The choice dictates both the intrinsic regioselectivity of the cross-coupling and the ease of downstream analytical validation.

Site-selective cross-coupling is fundamentally driven by the relative electrophilicity and bond dissociation energies of the available carbon-halogen bonds[1]. While mixed halides offer chemoselectivity, fluorinated diiodides offer electronic regioselectivity coupled with superior spectroscopic resolution.

Table 1: Performance Comparison of Dihalogenated Precursors

Substrate	Cross-Coupling Selectivity	Spectroscopic Resolution ( 1 H/ 13 C)	19 F NMR Handle	Analytical Confidence
1,2-Diiodobenzene	None (Yields statistical mixtures)	Low (Overlapping multiplets)	Absent	Low (Requires X-ray or derivatization)
1-Bromo-2-iodo-4-(trifluoromethoxy)benzene	Excellent (Chemoselective I > Br)	High	Present (~ -58 ppm)	High
1,2-Diiodo-4-(trifluoromethoxy)benzene	High (Regioselective, C1 > C2)	High	Present (~ -58 ppm)	High

Insight: While the bromo-iodo analog provides perfect chemoselectivity, it is synthetically more demanding to prepare. 1,2-Diiodo-4-(trifluoromethoxy)benzene offers a highly accessible alternative where the strong inductive electron-withdrawing effect (–I) of the –OCF 3​ group electronically differentiates the two C–I bonds, allowing for highly selective mono-coupling at the more electron-deficient C1 position.

Mechanistic Causality of Regioselectivity

Regioselectivity in polyiodinated benzenes is heavily influenced by steric hindrance and the electronic activation of specific terminal C–I bonds[2]. In 1,2-Diiodo-4-(trifluoromethoxy)benzene, the iodine at C1 is para to the –OCF 3​ group, while the iodine at C2 is meta.

Because the –OCF 3​ group is strongly electron-withdrawing, the para position (C1) is significantly more electron-deficient than the meta position (C2). Mononuclear Palladium(0) catalysts undergo oxidative addition preferentially at the most electron-deficient C–X bond. Consequently, the C1–I bond reacts first.

Reaction workflow demonstrating the electronically favored C1 oxidative addition pathway.

Self-Validating Experimental Protocol: Regioselective Suzuki-Miyaura Coupling

To ensure the integrity of your synthetic data, the following protocol incorporates a built-in analytical checkpoint. This prevents "isolation bias"—a common error where column chromatography artificially fractionates regioisomers, giving a false representation of the catalyst's true regioselectivity.

Step 1: Reaction Setup

• Charge an oven-dried Schlenk flask with 1,2-Diiodo-4-(trifluoromethoxy)benzene (1.0 equiv), the desired arylboronic acid (1.05 equiv), and K 2​ CO 3​ (2.0 equiv).

  • Causality: Limiting the boronic acid to 1.05 equivalents prevents over-coupling (di-arylation) while ensuring complete consumption of the highly reactive C1–I bond.

• Add Pd(dppf)Cl 2​ (5 mol%).

  • Causality: The bidentate dppf ligand enforces a wide bite angle on the palladium center. This accelerates reductive elimination, minimizing the lifetime of the Pd(II) intermediate and suppressing secondary oxidative addition at the C2–I bond.

• Degas the flask and backfill with N 2​ (3 cycles). Add a degassed 4:1 mixture of 1,4-Dioxane/H 2​ O (0.1 M). Heat to 80 °C for 4 hours.

Step 2: Crude Analytical Aliquot (The Self-Validating Step)

• Cool the reaction to room temperature. Before standard aqueous workup, extract a 50 µL aliquot of the organic layer.

• Dilute the aliquot in 0.5 mL of CDCl 3​ and acquire a rapid 19 F NMR spectrum using a relaxation delay (D1) of ≥ 3 seconds.

  • Causality: Trifluoromethoxy substituents on aromatic systems are deshielded due to the proximity of the oxygen nucleus, typically resonating near -58 ppm[3]. By integrating the distinct singlets in the crude 19 F NMR, you obtain the true, unbiased thermodynamic/kinetic ratio of C1 vs C2 coupling before any purification artifacts are introduced.

Step 3: Isolation

• Perform a standard aqueous workup (EtOAc/H 2​ O), dry over Na 2​ SO 4​ , and concentrate.

• Purify via silica gel flash chromatography to isolate the major mono-coupled product.

Spectroscopic Validation Logic

Once the major product is isolated, its regiochemistry (C1 vs C2 substitution) must be definitively proven. The –OCF 3​ group provides a robust anchor point for 2D NMR mapping.

Table 2: Quantitative Spectroscopic Markers for Validation

Nucleus	Diagnostic Signal	Expected Chemical Shift (ppm)	Multiplicity / Coupling Constant (Hz)	Structural Significance
19 F	–OCF 3​	-57.0 to -59.0	Singlet	Confirms presence of trifluoromethoxy group; assesses regiopurity.
13 C	–OCF 3​ (C4)	~ 120.0	Quartet, 1JCF​≈253 Hz	Direct verification of the fluorinated carbon.
13 C	Ipso-C (C4)	~ 148.0	Quartet, 3JCF​≈2 Hz	Confirms connectivity of the –OCF 3​ group to the aromatic ring.
1 H	H3 (Ortho to OCF 3​ )	7.40 - 7.60	Doublet, 4JHH​≈2.5 Hz	Distinguishes substitution pattern (meta-coupling only).

The 2D NMR Mapping Strategy (HMBC)

To definitively prove that the new aryl group is at C1 and the remaining iodine is at C2:

• Locate the Anchor: Identify the C4 carbon in the 13 C NMR by its massive 1JCF​ coupling (~253 Hz).

• Identify Core Protons: Use HMBC to find protons H3 and H5, which will show strong 3JCH​ correlations to C4.

• Map the Substitution: H3 will show a 3JCH​ correlation to C1. If the reaction occurred at C1, the carbon correlating to H3 will also show cross-peaks to the protons of the newly introduced aryl group. If the reaction occurred at C2, this correlation network will be broken.

Spectroscopic decision tree for validating the regiochemistry of the mono-coupled product.

References

• Identifying Unknown Fluorine-Containing Compounds in Environmental Samples Using 19F NMR and Spectral Database Matching , ACS Publications,[Link]

• A Dichotomy in Cross-Coupling Site Selectivity in a Dihalogenated Heteroarene: Influence of Mononuclear Pd, Pd Clusters, and Pd Nanoparticles , White Rose University Consortium / ACS,[Link]

• Palladium-catalyzed highly regioselective mono and double Sonogashira cross-coupling reactions of 5-substituted-1,2,3-triiodobenzene under ambient conditions , RSC Publishing,[Link]

Sources

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• 2. Palladium-catalyzed highly regioselective mono and double Sonogashira cross-coupling reactions of 5-substituted-1,2,3-triiodobenzene under ambient con ... - RSC Advances (RSC Publishing) DOI:10.1039/D0RA01569E [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Handling 1,2-Diiodo-4-(trifluoromethoxy)benzene: Essential Protective Measures

Navigating the complexities of novel chemical compounds requires a safety-first mindset, grounded in a deep understanding of potential hazards. 1,2-Diiodo-4-(trifluoromethoxy)benzene is a halogenated aromatic compound for which comprehensive toxicological data may not be fully available. This guide provides essential, immediate safety and logistical information, focusing on the selection and use of Personal Protective Equipment (PPE). Our approach is built on synthesizing data from structurally similar molecules to create a robust and cautious operational plan.

Hazard Assessment: A Synthesis of Structural Analogs

The chemical structure of 1,2-Diiodo-4-(trifluoromethoxy)benzene suggests a combination of hazards derived from its di-iodinated benzene ring and the trifluoromethoxy group. A thorough risk assessment is the foundation of safe handling. While specific data for this exact molecule is limited, we can infer its potential hazards from related compounds.

Hazard Category	Inferred Hazard based on Structural Analogs	Rationale & Supporting Compounds
Skin Contact	Causes skin irritation. [1][2]	Analogous compounds like 1-Iodo-4-(trifluoromethoxy)benzene and (Trifluoromethoxy)benzene are classified as skin irritants.[1][2] Prolonged contact may defat the skin, leading to dermatitis.[3]
Eye Contact	Causes serious eye irritation/damage. [1][2]	This is a consistent warning for related iodo- and trifluoromethoxy-substituted benzenes.[1][2]
Inhalation	May cause respiratory tract irritation. [1][2]	Vapors can irritate the respiratory system, and inhalation of high concentrations may lead to symptoms like headache, dizziness, and nausea.[1][3]
Ingestion	Harmful if swallowed. [3][4]	Acute oral toxicity is a concern with similar halogenated aromatic compounds.[4]
Flammability	Potentially combustible liquid. [1]	The presence of the trifluoromethoxy group in related molecules suggests the compound may be a combustible or even highly flammable liquid.[1]
Chronic Effects	Largely unknown.	The chemical, physical, and toxicological properties have not been thoroughly investigated for many research chemicals of this class. Chronic absorption of iodine compounds can lead to various health issues.[5]

Core Directive: Personal Protective Equipment (PPE) Protocol

The following PPE is mandatory as the minimum standard for any manipulation of 1,2-Diiodo-4-(trifluoromethoxy)benzene, including weighing, transfers, and solution preparation. All work must be conducted within a certified chemical fume hood.

Given the high risk of serious eye irritation, selecting the appropriate eye and face protection is critical.

• Minimum Requirement: Chemical splash goggles that meet ANSI Z87.1 or European Standard EN166 standards are required at all times.[6] Standard safety glasses do not provide an adequate seal against splashes or vapors and are insufficient.[7]

• Increased Risk Scenarios: When handling larger volumes (>100 mL) or performing operations with a higher risk of splashing (e.g., reactions under pressure, quenching), a full-face shield must be worn in addition to chemical splash goggles.[7] The face shield provides a secondary barrier protecting the entire face.

Choosing the correct glove material is arguably the most critical decision for preventing skin exposure. A single glove type is often not a panacea; layering or selecting specific materials for specific tasks is best practice.

• The Challenge with Halogenated Aromatics: This class of compounds can be challenging for common glove materials. For instance, while nitrile gloves are a laboratory staple, they may offer poor protection against extended contact with aromatic hydrocarbons.[8][9]

• Recommended Glove Protocol:

  • Inner Glove: A standard nitrile examination glove. This provides a baseline of protection and makes any breaches in the outer glove more apparent.

  • Outer Glove: For incidental contact, a thicker nitrile glove is acceptable. For extended contact or immersion potential, a more robust glove is necessary. Based on compatibility charts for halogenated and aromatic solvents, the following are superior choices:

    • Viton® or Butyl Rubber: These materials offer excellent resistance to chlorinated and aromatic solvents.[7]

    • Silver Shield®/4H®: These laminate gloves provide the highest level of overall chemical resistance against a wide variety of toxic chemicals.[7]

Glove Material	Recommended Use Case	Advantages & Disadvantages
Nitrile	Inner glove; outer glove for very brief, incidental contact only.	Good for general use, oils, and limited acid/base exposure. Poor for prolonged contact with many organic solvents, especially aromatic and halogenated ones.[8][9]
Neoprene	Not recommended as a primary barrier.	Good for acids, bases, and hydrocarbons but explicitly poor for halogenated and aromatic hydrocarbons.[8][9]
Butyl Rubber	Outer glove for extended handling or spill cleanup.	Excellent resistance to many solvents, but can be less dexterous.
Viton®	Outer glove for extended handling or spill cleanup.	Exceptional resistance to chlorinated and aromatic solvents.[7]
Silver Shield®/4H®	Outer glove for high-risk operations or spill cleanup.	Highest level of chemical resistance but can be cumbersome.[7]

Experimental Protocol: Proper Glove Doffing Technique

The causality behind this specific, step-by-step process is to ensure that the contaminated outer surface of the glove never makes contact with your bare skin.

• With both gloves on, grasp the outside of one glove at the wrist area with your other gloved hand.

• Peel the glove off, turning it inside-out as you remove it. The contaminants are now trapped on the inside of the removed glove.

• Hold the removed glove in your still-gloved hand.

• Slide two fingers of your now-bare hand under the wrist of the remaining glove. Be careful not to touch the outer surface.

• Peel the second glove off from the inside, creating a "bag" for both gloves, with the second glove also turning inside-out.

• Dispose of the gloves immediately in the designated hazardous waste container.

• Wash hands thoroughly with soap and water.

• Standard Operations: A flame-resistant (FR) laboratory coat should be worn, fully buttoned, with sleeves rolled down.

• Large Quantities/Splash Risk: When working with significant quantities or in situations where splashes are likely, a chemical-resistant apron made of materials like butyl rubber or PVC should be worn over the lab coat.[8][10]

• Footwear: Closed-toe shoes, preferably made of leather or other chemical-resistant material, are mandatory.[7] Cloth or perforated shoes are strictly forbidden.

All routine handling of 1,2-Diiodo-4-(trifluoromethoxy)benzene must be performed inside a certified chemical fume hood to control vapor exposure.[6]

• When is a Respirator Needed? Respiratory protection may be required during large-scale transfers, in the event of a significant spill, or if engineering controls (like the fume hood) fail or are not available.

• Program Requirement: The use of a respirator requires enrollment in a formal respiratory protection program, including medical evaluation and fit-testing, as mandated by OSHA (29 CFR 1910.134).[6][11]

• Respirator Type: For nuisance exposures, a particle respirator might be considered, but for higher-level protection or emergencies, an air-purifying respirator (APR) with organic vapor/acid gas (OV/AG) cartridges or a self-contained breathing apparatus (SCBA) would be necessary.[10]

Operational and Disposal Plans

A safe protocol extends beyond wearing PPE. It encompasses the entire lifecycle of the chemical in your lab.

Workflow: From Receipt to Disposal

Caption: Step-by-step workflow for handling 1,2-Diiodo-4-(trifluoromethoxy)benzene.

Spill Plan:

• Evacuate: Alert personnel and evacuate the immediate area.

• Control: If safe to do so, remove ignition sources.

• Contain: For small spills, use an inert absorbent material (e.g., sand, vermiculite). Do not use combustible materials like paper towels.

• PPE: Don the highest level of recommended PPE for the cleanup, including respiratory protection if vapors are significant.

• Collect: Carefully sweep or scoop the absorbed material into a labeled, sealed container for hazardous waste disposal.

Disposal Plan:

• Waste Classification: This compound and any materials contaminated with it must be treated as hazardous waste.[12]

• Waste Streams: Maintain separate, clearly labeled, and sealed waste containers for:

  • Solid Waste: Contaminated gloves, absorbent materials, weigh paper, etc.

  • Liquid Waste: Unused solutions or reaction mixtures.

• Final Disposal: All waste must be disposed of through a licensed professional waste disposal service.[12] Iodinated organic waste often requires high-temperature incineration by a specialized facility.[13][14] Never dispose of this chemical down the drain.[12]

References

• Personal Protective Equipment Selection Guide. (2015, July 22). University of California, Los Angeles. Retrieved from [Link]

• Section 6C: Protective Equipment. Princeton University, Environmental Health and Safety. Retrieved from [Link]

• Personal Protective Equipment. (2025, September 12). U.S. Environmental Protection Agency (EPA). Retrieved from [Link]

• Material Safety Data Sheet - (Trifluoromethoxy)benzene, 99+%. (2004, October 5). Cole-Parmer. Retrieved from [Link]

• SAFETY DATA SHEET - (Trifluoromethoxy)benzene. (2025, September 5). Thermo Fisher Scientific. Retrieved from [Link]

• PRODUCTION, IMPORT/EXPORT, USE, AND DISPOSAL of Iodine. Agency for Toxic Substances and Disease Registry (ATSDR). Retrieved from [Link]

• Iodine Disposal For Businesses. Collect and Recycle. Retrieved from [Link]

• Iodine Recycling Business. Godo Shigen Co., Ltd. Retrieved from [Link]

• 1-Iodo-4-(trifluoromethoxy)benzene Safety and Hazards. PubChem, National Institutes of Health. Retrieved from [Link]

• SAFETY DATA SHEET - 4-(Trifluoromethoxy)iodobenzene. (2011, June 24). Thermo Fisher Scientific. Retrieved from [Link]

• Lab Safety Equipment & PPE. ChemTalk. Retrieved from [Link]

• Iodinated Contrast Media—From Clinical Use to Environmental Concern and Treatment Possibilities. (2026, February 4). National Center for Biotechnology Information (NCBI). Retrieved from [Link]

• How to Choose PPE for Chemical Work. (2025, October 23). Allan Chemical Corporation. Retrieved from [Link]

• Disposal? r/chemistry. (2024, December 6). Reddit. Retrieved from [Link]

• 1-iodo-2,4-bis(trifluoromethyl)benzene — Chemical Substance Information. NextSDS. Retrieved from [Link]

• 1,2-Diodo-4-(trifluoromethoxy)benzene. PubChem, National Institutes of Health. Retrieved from [Link]

• Iodine - NIOSH Pocket Guide to Chemical Hazards. Centers for Disease Control and Prevention (CDC). Retrieved from [Link]

• Iodine in Workplace Atmospheres. Occupational Safety and Health Administration (OSHA). Retrieved from [Link]

• LCSS: IODINE. National Research Council. Retrieved from [Link]

• Hazardous Substance Fact Sheet - Iodine. (2010, January). New Jersey Department of Health. Retrieved from [Link]

• (Trifluoromethoxy)benzene Safety and Hazards. PubChem, National Institutes of Health. Retrieved from [Link]

• Reactions of 4,5-difluoro-1,2-dinitrobenzene with amines in dimethylformamide or EtOH. SAGE Journals. Retrieved from [Link]

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